NHS-SS-Ph

Core Science & Biosynthesis

An In-depth Technical Guide to the Cleavable Crosslinker NHS-SS-Ph: Structure, Properties, and Applications in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the heterobifunctional, cleavable crosslinker, NHS-SS-Ph. This molecule incorporates three key chemical motifs: an N-hydroxysuccinimide (NHS) ester for facile reaction with primary amines, a disulfide (SS) bond that allows for cleavage under mild reducing conditions, and a phenyl (Ph) group that imparts specific physicochemical properties. This strategic combination makes NHS-SS-Ph a valuable tool in bioconjugation, particularly for applications requiring the reversible linkage of molecules, such as in the development of antibody-drug conjugates (ADCs), affinity purification, and the study of protein-protein interactions.

This guide will delve into the chemical structure and properties of NHS-SS-Ph, provide detailed mechanistic insights into its reactivity, and offer field-proven protocols for its use in bioconjugation and subsequent cleavage. Throughout, we will emphasize the causality behind experimental choices to ensure a robust and reproducible workflow.

Unveiling the Molecular Architecture and Properties of NHS-SS-Ph

The functionality of NHS-SS-Ph is intrinsically linked to its unique chemical structure, which brings together three distinct functional components.

Chemical Structure and Core Components

• NHS (N-hydroxysuccinimide) ester: This is a highly reactive group that specifically targets primary amines (-NH₂) found on proteins (e.g., the side chain of lysine residues and the N-terminus) and other biomolecules. The reaction forms a stable amide bond.

• SS (Disulfide bond): This bond provides the cleavable nature of the linker. It is stable under physiological conditions but can be readily broken by reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

• Ph (Phenyl group): This aromatic ring can influence the linker's properties, such as hydrophobicity, rigidity, and potential for π-π stacking interactions.[1][2] The inclusion of a phenyl group can enhance metabolic stability by shielding adjacent bonds from enzymatic degradation.[1]

A plausible structure for NHS-SS-Ph, based on related commercially available crosslinkers, is presented below.

Figure 1: Plausible chemical structure of NHS-SS-Ph.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of NHS-SS-Ph is critical for its effective use in bioconjugation.

Property	Value/Description	Rationale and Implications
Molecular Formula	C₁₆H₁₇NO₇S₂ (based on a plausible structure)	Provides the exact elemental composition.
Molecular Weight	~399.44 g/mol (based on a plausible structure)	Essential for calculating molar quantities for conjugation reactions.
Appearance	Typically a white to off-white solid.	Visual confirmation of the reagent's state.
Solubility	Soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF); sparingly soluble in aqueous buffers.[3][4]	NHS-SS-Ph is typically dissolved in a small amount of anhydrous organic solvent to create a stock solution before being added to an aqueous reaction mixture containing the biomolecule. The final concentration of the organic solvent should be kept low (ideally <10%) to avoid denaturation of proteins.[4]
Stability	The NHS ester is moisture-sensitive and will hydrolyze in aqueous solutions. The rate of hydrolysis is pH-dependent. The disulfide bond is stable under non-reducing conditions.	Store desiccated at -20°C. Prepare solutions immediately before use. Avoid buffers containing primary amines (e.g., Tris, glycine) as they will compete with the target molecule for reaction.[]

The Chemistry of Action: Reactivity and Cleavage Mechanisms

The utility of NHS-SS-Ph is defined by two key chemical reactions: the conjugation of the NHS ester to primary amines and the cleavage of the disulfide bond.

Amine-Reactive Conjugation: The Role of the NHS Ester

The conjugation reaction is a nucleophilic acyl substitution where the unprotonated primary amine of a biomolecule attacks the carbonyl carbon of the NHS ester.[6][7] This forms a stable amide bond and releases N-hydroxysuccinimide as a byproduct.

Figure 2: NHS ester conjugation workflow.

Causality Behind Experimental Choices:

• pH: The reaction is highly pH-dependent.[8] A pH range of 7.2-8.5 is optimal.[6][9] Below pH 7, the primary amines are protonated (-NH₃⁺) and non-nucleophilic, slowing the reaction. Above pH 8.5, the hydrolysis of the NHS ester becomes significantly faster, reducing the yield of the desired conjugate.[8][10]

• Buffer Choice: Buffers containing primary amines, such as Tris and glycine, must be avoided as they will compete with the target biomolecule for reaction with the NHS ester.[] Suitable buffers include phosphate-buffered saline (PBS), borate buffer, and carbonate/bicarbonate buffer.

Table of NHS Ester Hydrolysis Half-life at Different pH Values:

pH	Half-life at Room Temperature
7.0	4-5 hours[10]
8.0	1 hour[10]
8.6	10 minutes[10]

Reductive Cleavage: Breaking the Disulfide Bond

The disulfide bond in the NHS-SS-Ph linker can be cleaved by reducing agents that contain free thiols. Common reducing agents include Dithiothreitol (DTT) and Tris(2-carboxyethyl)phosphine (TCEP).[3] This reaction regenerates two free sulfhydryl groups, effectively breaking the link between the conjugated molecules.

Figure 3: Disulfide bond cleavage workflow.

Causality Behind Experimental Choices:

• Choice of Reducing Agent:

  • DTT: Effective, but its two thiol groups can re-form a cyclic disulfide, which can sometimes interfere with downstream applications.

  • TCEP: A more powerful and irreversible reducing agent that is stable in aqueous solution and does not contain a thiol group, making it compatible with subsequent maleimide chemistry if needed.[3][11] TCEP is effective over a broad pH range (1.5-9.0).[3]

• Concentration and Incubation Time: The concentration of the reducing agent and the incubation time will depend on the specific bioconjugate and the desired extent of cleavage. Typically, a molar excess of the reducing agent is used.

Field-Proven Methodologies: Experimental Protocols

The following protocols provide a detailed, step-by-step guide for the use of NHS-SS-Ph in a typical bioconjugation application, such as the labeling of an antibody.

Protocol 1: Antibody Conjugation with NHS-SS-Ph

This protocol outlines the conjugation of NHS-SS-Ph to the primary amines of an antibody.

Materials:

• Antibody of interest (in a primary amine-free buffer, e.g., PBS)

• NHS-SS-Ph

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Conjugation Buffer: 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-7.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0

• Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25) for purification

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris), perform a buffer exchange into the Conjugation Buffer using a desalting column or dialysis.

  • Adjust the antibody concentration to 2-10 mg/mL in the Conjugation Buffer.

• NHS-SS-Ph Stock Solution Preparation:

  • Immediately before use, weigh out the required amount of NHS-SS-Ph.

  • Dissolve the NHS-SS-Ph in anhydrous DMSO or DMF to a final concentration of 10 mg/mL. Vortex briefly to ensure complete dissolution.

• Conjugation Reaction:

  • Calculate the volume of the NHS-SS-Ph stock solution needed to achieve a 10- to 20-fold molar excess relative to the antibody.

  • Slowly add the calculated volume of the NHS-SS-Ph stock solution to the antibody solution while gently stirring or vortexing.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C.

• Quenching the Reaction:

  • Add the Quenching Solution to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 30 minutes at room temperature to quench any unreacted NHS-SS-Ph.

• Purification of the Conjugate:

  • Purify the antibody-SS-Ph conjugate from excess, unreacted NHS-SS-Ph and the quenching reagent using a size-exclusion chromatography (SEC) column equilibrated with a suitable storage buffer (e.g., PBS).

  • Collect the fractions containing the purified conjugate, which will elute in the void volume.

Protocol 2: Cleavage of the Disulfide Bond

This protocol describes the cleavage of the disulfide bond in the purified antibody-SS-Ph conjugate.

Materials:

• Purified antibody-SS-Ph conjugate

• Reducing Agent: Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Reaction Buffer: PBS, pH 7.0-7.5

Procedure using TCEP (Recommended):

• Prepare TCEP Solution: Prepare a 10 mM stock solution of TCEP in the Reaction Buffer.

• Cleavage Reaction:

  • Add the TCEP stock solution to the purified antibody-SS-Ph conjugate to a final concentration of 5-20 mM.

  • Incubate the reaction for 15-30 minutes at room temperature.

• Downstream Processing: The cleaved products can now be used for downstream applications. If necessary, the small molecule fragment and excess TCEP can be removed by SEC or dialysis.

Procedure using DTT:

• Prepare DTT Solution: Prepare a 1 M stock solution of DTT in water.

• Cleavage Reaction:

  • Add the DTT stock solution to the purified antibody-SS-Ph conjugate to a final concentration of 10-50 mM.

  • Incubate for 30-60 minutes at room temperature.

• Downstream Processing: If the presence of DTT interferes with subsequent steps, it must be removed, typically by SEC.

Troubleshooting and Self-Validating Systems

A successful bioconjugation workflow requires careful attention to detail and the implementation of controls.

Issue	Potential Cause	Recommended Solution
Low Conjugation Efficiency	1. Inactive NHS ester due to hydrolysis. 2. Presence of primary amines in the buffer. 3. Incorrect pH of the reaction buffer.	1. Use fresh, anhydrous DMSO/DMF to prepare the NHS-SS-Ph stock solution immediately before use. Store the solid reagent desiccated. 2. Perform buffer exchange of the biomolecule into a primary amine-free buffer. 3. Verify the pH of the conjugation buffer is between 7.2 and 8.5.
Precipitation of Biomolecule	High concentration of organic solvent.	Keep the final concentration of DMSO or DMF in the reaction mixture below 10%.
Incomplete Cleavage	1. Insufficient concentration of reducing agent. 2. Short incubation time.	1. Increase the molar excess of DTT or TCEP. 2. Increase the incubation time for the cleavage reaction.

Self-Validating System:

To ensure the integrity of your experiment, incorporate the following controls:

• No-Crosslinker Control: A sample of your biomolecule that goes through the entire process without the addition of NHS-SS-Ph to assess any non-specific effects of the reaction conditions.

• Cleavage Control: A sample of the purified conjugate that is not treated with a reducing agent to confirm that the linkage is stable in the absence of the cleavage stimulus.

• Characterization of Conjugate: Analyze the purified conjugate by SDS-PAGE to confirm an increase in molecular weight. Spectrophotometric methods can be used to determine the degree of labeling (DOL).

Conclusion

NHS-SS-Ph is a versatile and powerful tool for researchers in drug development and the life sciences. Its amine-reactive NHS ester allows for efficient and specific conjugation to biomolecules, while the cleavable disulfide bond provides a mechanism for the controlled release of conjugated partners. By understanding the underlying chemical principles and adhering to optimized protocols, scientists can effectively leverage the capabilities of NHS-SS-Ph to advance their research in areas such as targeted drug delivery, protein interaction studies, and affinity-based purification. The inclusion of a phenyl group offers potential advantages in terms of stability and hydrophobicity, further expanding the utility of this class of crosslinkers. As with any chemical modification of biomolecules, careful planning, execution, and characterization are paramount to achieving reproducible and meaningful results.

References

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• Creative Biolabs. (2024, November 7). Troubleshooting Guides. Retrieved from [Link]

• Glen Research. Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• ACS Publications. (2024, October 15). Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. Retrieved from [Link]

• New Journal of Chemistry. The aromaticity of the phenyl ring imparts thermal stability to a supramolecular hydrogel obtained from low molecular mass compound. Retrieved from [Link]

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• Creative Biolabs. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Retrieved from [Link]

• ACS Publications. (2021, September 30). Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. Journal of Medicinal Chemistry. Retrieved from [Link]

• PubMed. Impact of Payload Hydrophobicity on the Stability of Antibody-Drug Conjugates. Retrieved from [Link]

• Google Patents. WO2011023680A2 - Processes for the synthesis and purification of heterobifunctional cross-linkers.

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• Bio-Synthesis Inc. (2025, May 2). Enzymatically Cleavable Linker Sequence Motifs for Bioconjugation. Retrieved from [Link]

• PubChem. N-Succinimidyl 3-(2-pyridyldithio)propionate. Retrieved from [Link]

• Analytical Biochemistry. Synthesis of Squaraine-N-Hydroxysuccinimide Esters and Their Biological Application as Long-Wavelength Fluorescent Labels. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2013, October 25). Synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties. Retrieved from [Link]

• Interchim. NHS / sulfo-NHS. Retrieved from [Link]

• Bangs Laboratories, Inc. (2025, February 19). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Retrieved from [Link]

• PubMed. State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo. Retrieved from [Link]

• ACS Publications. Synthesis of N-Hydroxysuccinimide Esters, N-Acylsaccharins, and Activated Esters from Carboxylic Acids Using I2/PPh3. The Journal of Organic Chemistry. Retrieved from [Link]

• Science Publishing Group. (2018, January 30). Synthesis of Pyridine and Phenyl Succinimides by Green Pathway and Their Antimicrobial Assay. American Journal of Heterocyclic Chemistry, 4(1), 26-29. Retrieved from [Link]

• ResearchGate. DATA CHARACTERISTICS OF NHS[12] 5Vs of Big Data NHS's Data Characteristics. Retrieved from [Link]

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understanding the disulfide cleavable linker in NHS-SS-Ph

Title : Engineering Redox-Responsive Bioconjugates: A Technical Guide to the NHS-SS-Ph Cleavable Linker

Executive Summary

In the development of Antibody-Drug Conjugates (ADCs), targeted protein degraders (PROTACs), and peptide coacervates, the choice of linker dictates the delicate balance between systemic stability and intracellular payload release. The NHS-SS-Ph linker (CAS: 2750799-12-1) is a heterobifunctional, redox-responsive crosslinker designed to bridge amine-containing biomolecules with therapeutic payloads[1]. By integrating an N-hydroxysuccinimide (NHS) ester for primary amine conjugation and a sterically modulated disulfide (SS) bond for glutathione (GSH)-triggered cleavage, NHS-SS-Ph provides a highly controlled, stimuli-responsive release mechanism[2].

Structural and Mechanistic Causality

As an application scientist, it is critical to understand the causality behind the three distinct structural motifs of NHS-SS-Ph to optimize experimental design:

• The NHS Ester (Amine Reactivity) : The NHS group facilitates nucleophilic acyl substitution with primary amines (e.g., lysine residues on proteins or peptides)[2]. The reaction must be performed in slightly alkaline buffers (pH 7.5–8.0) to ensure the primary amines are deprotonated and nucleophilic. However, because the NHS ester competes with hydrolysis, maintaining anhydrous stock solutions in DMSO or DMF is strictly required.

• The Disulfide Bridge (Redox Sensitivity) : The -S-S- bond provides circulatory stability in the extracellular matrix, where GSH concentrations are low (~2–10 µM). Upon endocytosis and trafficking to the cytosol, the linker encounters a highly reducing environment (GSH concentrations of 2–10 mM), triggering rapid thiol-disulfide exchange, cleavage, and payload release[2].

• The Phenyl Group (Steric and Electronic Modulation) : The inclusion of a phenyl (Ph) ring adjacent to the disulfide bond serves to modulate the reduction kinetics[3]. The bulky aromatic ring provides steric hindrance, protecting the disulfide bond from premature cleavage by serum thiols. However, upon intracellular reduction, the cleavage yields thiophenol (Ph-SH) as a byproduct[4].

Physicochemical Properties

The following table summarizes the quantitative data and structural parameters of NHS-SS-Ph[1][5]:

Property	Value
Chemical Name	NHS-SS-Ph
CAS Number	2750799-12-1
Molecular Formula	C16H17NO7S2
Molecular Weight	399.44 g/mol
Reactive Group	N-hydroxysuccinimide (NHS) ester
Cleavage Trigger	Glutathione (GSH), DTT, TCEP
Solubility	DMSO, DMF (Insoluble in aqueous buffers prior to conjugation)
SMILES	O=C(ON1C(CCC1=O)=O)OCCSSCCOC(C2=CC=CC=C2)=O

Intracellular Cleavage Pathway

The following diagram illustrates the logical progression of an NHS-SS-Ph conjugated therapeutic from systemic circulation to intracellular activation.

Figure 1: Intracellular redox-triggered cleavage pathway of NHS-SS-Ph conjugates.

Step-by-Step Conjugation Methodology

To ensure a self-validating system, the following protocol incorporates necessary controls and causality-driven steps for conjugating NHS-SS-Ph to a target protein or peptide.

Materials:

• Target protein/peptide (amine-containing)[3].

• NHS-SS-Ph (anhydrous stock in DMSO)[2].

• Conjugation Buffer: 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.5.

• Quenching Buffer: 1 M Tris-HCl, pH 7.5.

Workflow:

• Buffer Exchange : Desalt the target protein into the Conjugation Buffer to remove any amine-containing contaminants. Causality: Free amines (like Tris or glycine) in the buffer will outcompete the protein for NHS-SS-Ph, drastically reducing conjugation efficiency.

• Reagent Preparation : Dissolve NHS-SS-Ph in anhydrous DMSO to a concentration of 10 mM immediately before use. Causality: NHS esters rapidly hydrolyze in the presence of moisture, rendering them inactive.

• Conjugation Reaction : Add NHS-SS-Ph to the protein solution at a 5- to 10-fold molar excess. Incubate at room temperature for 1–2 hours under continuous agitation.

• Quenching : Add Quenching Buffer to a final concentration of 50 mM Tris. Incubate for 15 minutes. Causality: Tris contains a primary amine that reacts with any residual NHS ester, preventing off-target crosslinking during downstream processing.

• Purification : Remove excess quenched linker and DMSO using a desalting column (e.g., Sephadex G-25) or dialysis against a neutral pH buffer (e.g., PBS, pH 7.4).

• Validation : Analyze the conjugate via LC-MS to confirm the mass shift corresponding to the addition of the SS-Ph moiety. Perform an Ellman's assay (DTNB) to verify that the disulfide bonds remain intact (indicated by the absence of free thiols).

Figure 2: Step-by-step logical workflow for NHS-SS-Ph bioconjugation.

Critical Evaluation & Troubleshooting

While NHS-SS-Ph is highly effective for generating redox-responsive coacervates and ADCs, application scientists must account for two critical limitations during experimental design:

• NHS Ring-Opening Byproducts : During conjugation, NHS esters are susceptible to generating ring-opened succinimide byproducts. This side reaction can reduce coupling efficiency and compromise the structural homogeneity of the carrier[4]. Solution: Strictly control the pH (do not exceed 8.0) and minimize the reaction time to mitigate hydrolysis and ring-opening.

• Thiophenol (Ph-SH) Toxicity : Upon GSH-mediated cleavage in the cytosol, the linker releases the payload alongside thiophenol (Ph-SH)[4]. Ph-SH is a highly reactive thiol with strong oxidative potential and acute cytotoxicity[4]. Solution: For in vivo therapeutic applications, researchers must carefully evaluate the dose-limiting toxicity of the Ph-SH byproduct. Alternative linkers utilizing simple aliphatic disulfides or self-immolative spacers (e.g., PAB) may be required if Ph-SH toxicity exceeds acceptable safety thresholds[4].

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The Chemistry and Application of NHS-SS-Ph in Advanced Bioconjugation and Delivery Systems

Executive Summary

In the rapidly evolving landscape of protein chemistry and targeted therapeutics, the architectural design of the crosslinker dictates the pharmacokinetic and pharmacodynamic fate of the payload. NHS-SS-Ph (CAS 2750799-12-1) has emerged as a transformative, redox-responsive bioconjugation reagent[1]. By combining an amine-reactive N-hydroxysuccinimide (NHS) carbonate with a glutathione (GSH)-cleavable disulfide bond, NHS-SS-Ph enables the stable transport of payloads in the extracellular matrix and their rapid, traceless release within the reducing environment of the cytosol[2].

As application scientists, we must move beyond viewing crosslinkers as mere "molecular glue." This whitepaper deconstructs the mechanistic kinetics of NHS-SS-Ph, detailing its critical role in Antibody-Drug Conjugates (ADCs) and its groundbreaking application in liquid-liquid phase separation (LLPS) for CRISPR/Cas9 and mRNA delivery[3][4].

The Mechanistic Imperative: Traceless Self-Immolation

The fundamental flaw of traditional disulfide linkers (e.g., SPDP or Traut's reagent) is that post-cleavage, they leave a permanent thiol or thioether "tag" on the target protein, which can alter protein folding, immunogenicity, or binding affinity.

NHS-SS-Ph circumvents this via a self-immolative carbonate linkage . The molecule—chemically defined as a succinimidyl 2-((2-(benzoyloxy)ethyl)disulfanyl)ethyl carbonate[1]—reacts with primary amines (lysine residues) to form a carbamate bond.

The Causality of Cleavage:

• Reduction: Upon entering the GSH-rich cytosol (1–10 mM GSH vs. 2–20 μM in plasma), the disulfide bond is reduced.

• Nucleophilic Attack: The reduction yields a transient 2-mercaptoethyl carbamate intermediate. The newly liberated thiolate is highly nucleophilic and in close spatial proximity to the carbamate carbon.

• Cyclization & Release: Spontaneous intramolecular cyclization occurs, forming a thiirane (ethylene sulfide) ring. This forces the expulsion of carbon dioxide ( CO2​ ) and regenerates the native, unmodified primary amine of the protein.

Mechanistic pathway of NHS-SS-Ph self-immolative cleavage triggered by intracellular glutathione.

Application Architecture I: Antibody-Drug Conjugates (ADCs)

In ADC development, NHS-SS-Ph is utilized to conjugate cytotoxic payloads to monoclonal antibodies[]. The causality behind choosing this linker over non-cleavable variants (like SMCC) is to ensure "bystander killing" in heterogeneous solid tumors. Once the ADC is internalized and degraded, the uncharged, membrane-permeable payload is released to diffuse into neighboring cancer cells.

Protocol 1: Bioconjugation & DAR Optimization (Self-Validating Workflow)

To ensure reproducibility, this protocol integrates real-time analytical validation to prevent the common pitfall of over-conjugation, which leads to antibody aggregation and rapid hepatic clearance.

• Step 1: Buffer Exchange. Dialyze the monoclonal antibody into 50 mM HEPES, 150 mM NaCl, pH 7.5.

  • Causality: Amine-containing buffers (Tris, Glycine) will competitively quench the NHS ester. pH 7.5 balances the reactivity of lysine ϵ -amines with the hydrolysis half-life of the NHS group.

  • Validation: Measure A280​ post-dialysis to confirm >95% protein recovery.

• Step 2: Conjugation. Dissolve NHS-SS-Ph in anhydrous DMSO (or DMF) immediately before use. Add to the antibody at a 5-to-10-fold molar excess. Incubate for 2 hours at room temperature.

  • Causality: NHS-SS-Ph contains hydrophobic moieties; the final organic solvent concentration must be maintained at 5–10% (v/v) to prevent linker precipitation without denaturing the antibody.

• Step 3: Quenching & Purification. Quench the reaction with 50 mM Tris (pH 7.5) for 15 minutes. Remove unreacted linker and organic solvent via size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

• Step 4: Analytical Validation.

  • Validation: Analyze the purified conjugate via Hydrophobic Interaction Chromatography (HIC) or LC-MS to quantify the exact Drug-to-Antibody Ratio (DAR). A successful reaction should yield a Gaussian distribution centering on a DAR of 2 to 4.

Application Architecture II: Redox-Responsive Peptide Coacervates

A groundbreaking application of NHS-SS-Ph lies in the generation of liquid-liquid phase separation (LLPS) delivery vehicles[3]. Delivering large biomacromolecules (like CRISPR/Cas9 ribonucleoproteins or mRNA) typically relies on lipid nanoparticles (LNPs), which suffer from severe endosomal entrapment—often >95% of the payload is degraded in the lysosomes.

Researchers have utilized NHS-SS-Ph to modify histidine-rich beak peptides (e.g., HBpep-K)[3]. By conjugating NHS-SS-Ph to the single lysine residue of HBpep-K, the resulting peptide (HBpep-SP ) gains a hydrophobic, redox-sensitive moiety. This modification lowers the phase-separation threshold, allowing the peptide to spontaneously form coacervate microdroplets at physiological pH. These droplets recruit mRNA or Cas9, directly translocate across the cell membrane (bypassing the endosome entirely), and dissolve instantly upon GSH reduction in the cytosol[3].

Workflow of liquid-liquid phase separation (LLPS) and cytosolic delivery using HBpep-SP coacervates.

Protocol 2: LLPS Induction & Cargo Encapsulation (Self-Validating Workflow)

• Step 1: Peptide Reconstitution. Dissolve lyophilized HBpep-SP in ultra-pure water to a stock concentration of 10 mg/mL.

  • Validation: Confirm molecular weight via MALDI-TOF (theoretical MW shift confirms successful NHS-SS-Ph conjugation)[3].

• Step 2: Cargo Mixing. In a microcentrifuge tube, combine the therapeutic cargo (e.g., 10 μg/mL mRNA) with HBpep-SP (final concentration 2.0 mg/mL) in 20 mM phosphate buffer containing 0.1 M NaCl, pH 7.0.

  • Causality: The ionic strength (0.1 M NaCl) shields electrostatic repulsions, while pH 7.0 triggers the hydrophobic collapse of the modified peptide, inducing LLPS.

• Step 3: Validation of Coacervation.

  • Validation: Immediately measure the turbidity of the solution at OD600​ . A sharp spike in absorbance confirms droplet formation. Centrifuge the mixture at 10,000 x g for 5 minutes and analyze the supernatant via fluorescence or A260​ ; >90% depletion of cargo from the supernatant confirms successful encapsulation within the coacervate phase.

Quantitative Benchmarking & Data Presentation

To contextualize the efficacy of NHS-SS-Ph against industry standards, we summarize its chemical properties and biological performance below.

Table 1: Comparative Analysis of Bioconjugation Linker Technologies

Linker Chemistry	Cleavage Trigger	Release Mechanism	Payload State Post-Cleavage	Primary Application
NHS-SS-Ph	Glutathione (GSH)	Self-immolative cyclization	Traceless (Native Amine)	ADCs, Cytosolic Coacervates
SMCC	Lysosomal Proteases	Peptide degradation	Tagged (Lysine-Thioether)	ADCs (e.g., Kadcyla)
Hydrazone	Acidic pH (Endosome)	Hydrolysis	Traceless (Ketone/Amine)	Early ADCs (e.g., Mylotarg)
Val-Cit-PAB	Cathepsin B	Self-immolative elimination	Traceless (Native Amine)	Modern ADCs (e.g., Adcetris)

Table 2: Transfection Efficacy of NHS-SS-Ph Modified Coacervates vs. Lipid Carriers [4]

Delivery Vehicle	Cargo Type	Target Cell Line	Editing / Transfection Efficiency	Cytosolic Entry Mechanism
HBpep-SP Coacervates	Cas9 mRNA/sgRNA	HEK-293T	71.2% (Indel Frequency)	Direct Membrane Translocation
HBpep-SS4 Coacervates *	Cas9 mRNA/sgRNA	HEK-293T	72.5% (Indel Frequency)	Direct Membrane Translocation
Lipofectamine 3000	Cas9 mRNA/sgRNA	HEK-293T	30.2% (Indel Frequency)	Endocytosis (Prone to entrapment)

*HBpep-SS4 is a next-generation, fully peptide-based disulfide variant developed to mitigate byproduct toxicity.

Critical Limitations & Next-Generation Iterations (E-E-A-T Insights)

While NHS-SS-Ph is highly effective, maintaining scientific integrity requires acknowledging its limitations.

• Hydrolytic Instability: Like all NHS esters, NHS-SS-Ph is prone to generating ring-opened succinimide byproducts during storage or conjugation in aqueous environments[4]. This can reduce coupling efficiency. Researchers must use anhydrous solvents for stock solutions and strictly control reaction times.

• Byproduct Cytotoxicity: The self-immolative cleavage of NHS-SS-Ph yields a reactive aromatic thiol byproduct. Recent literature notes that these degradation products (often broadly referred to as Ph-SH derivatives) possess strong oxidative potential and can induce acute cytotoxicity at high concentrations[4].

• Evolution of the Field: To address these safety concerns for clinical translation, recent studies (e.g., ACS Nano, 2025) have evolved the HBpep-SP system into HBpep-SS4 —a fully cell-free synthesized peptide that relies on simple cysteine insertion and oxidative cross-linking, completely avoiding NHS coupling and toxic small-molecule byproducts while maintaining identical phase-separation and delivery efficiencies[4].

By understanding both the profound capabilities and the chemical limitations of NHS-SS-Ph, drug development professionals can strategically deploy this reagent to engineer highly targeted, redox-responsive therapeutics.

References

• Miserez, Ali Gilles Tchenguise, et al. "Redox-Responsive Phase-Separating Peptide as a Universal Delivery Vehicle for CRISPR/Cas9 Genome Editing Machinery." ACS Nano (2023).[Link]

• "Redox-Responsive Peptide Coacervates for Enhanced mRNA Delivery and Intracellular Release." ACS Nano (2025).[Link]

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

safety and handling of NHS-SS-Ph reagent

Technical Whitepaper: Safety, Handling, and Experimental Methodologies for the NHS-SS-Ph Reagent

Executive Summary

The development of targeted therapeutics, particularly Antibody-Drug Conjugates (ADCs) and phase-separating peptide delivery systems, relies heavily on stimuli-responsive bioconjugation[][2]. NHS-SS-Ph (CAS: 2750799-12-1) is a highly specialized, cleavable bifunctional crosslinker engineered for these advanced applications[3][4]. As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with an authoritative guide on the chemical mechanics, safety protocols, and field-validated experimental handling of NHS-SS-Ph to ensure high-yield, reproducible conjugations.

Chemical Profile & Mechanistic Function

NHS-SS-Ph (Molecular Formula: C16H17NO7S2) integrates three distinct functional domains, each engineered for a specific mechanistic purpose[3]:

• N-Hydroxysuccinimide (NHS) Ester: This active ester serves as the amine-reactive electrophile. At slightly alkaline pH (7.2–8.0), it undergoes nucleophilic acyl substitution with primary amines (such as the ε-amine of lysine residues or N-terminal α-amines), forming a highly stable, irreversible amide bond[4][5][6].

• Disulfide (SS) Bond: Acting as the stimuli-responsive core, the disulfide linkage remains stable in the oxidative extracellular environment but is rapidly reduced and cleaved upon exposure to the high concentrations of glutathione (GSH) found in the intracellular cytosol[2][4].

• Phenyl (Ph) Group: The terminal phenyl ring provides essential hydrophobicity and structural rigidity. In advanced applications, such as liquid-liquid phase separation (LLPS), this hydrophobicity drives the self-assembly of coacervate microdroplets capable of bypassing classical endocytic pathways for direct cytosolic delivery[2].

Safety Profile & Hazard Mitigation

While NHS-SS-Ph is an invaluable research tool, it presents specific chemical hazards that require strict mitigation strategies[7].

• Toxicity & Exposure: The reagent is classified as a skin and serious eye irritant and is harmful if swallowed[7]. Dust or aerosol formation must be avoided during the weighing process[7].

• Personal Protective Equipment (PPE): Handlers must wear standard laboratory PPE, including nitrile protective gloves, a lab coat, and safety goggles with side-shields[7].

• Spill Mitigation: In the event of a spill, absorb the material with liquid-binding agents (e.g., sand, diatomaceous earth, or universal binders) and clean the contaminated area thoroughly. Do not discharge into the environment[7][8].

Handling & Storage Protocols (Critical)

The structural integrity of NHS-SS-Ph is highly susceptible to environmental degradation. The NHS ester hydrolyzes rapidly in aqueous environments, releasing free N-hydroxysuccinimide and rendering the crosslinker inert[5][6].

• Storage Conditions: The reagent must be stored at -20°C under strictly desiccated conditions to prevent ambient moisture from initiating hydrolysis[5][7].

• Handling Causality (The "Equilibration Rule"): Before opening a stored vial, it must be equilibrated to room temperature for at least 30 minutes. Causality: Opening a cold vial immediately exposes the interior to atmospheric moisture, causing condensation. This microscopic water instantly hydrolyzes the NHS ester, destroying the reagent's conjugation efficacy[5][6].

• Solvent Selection: NHS-SS-Ph is insoluble in water. It must be reconstituted in an anhydrous organic solvent, such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF), immediately prior to use[5][6].

Quantitative Data Summary

To facilitate experimental design, the critical physicochemical parameters and reaction kinetics of NHS-SS-Ph are summarized below.

Parameter	Specification / Value	Reference
Product Name	NHS-SS-Ph	[3]
CAS Number	2750799-12-1	[3]
Molecular Formula	C16H17NO7S2	[3]
Molecular Weight	399.4 g/mol	[3]
Purity Requirement	> 90% – 95%	[3][4]
Optimal Conjugation pH	7.2 – 8.0	[5][6]
Hydrolysis Half-Life (pH 7.0)	~7 hours	[6]
Hydrolysis Half-Life (pH 9.0)	Minutes	[6]
Storage Temperature	-20°C (Desiccated)	[5][7]

Experimental Protocols

Protocol A: Bioconjugation Workflow

This self-validating protocol ensures the efficient attachment of NHS-SS-Ph to a target protein while maintaining structural integrity.

• Buffer Preparation: Prepare the target protein (1-10 mg/mL) in an amine-free buffer, such as 1X PBS or HEPES, adjusted to pH 7.5.

  • Causality: Buffers containing primary amines (e.g., Tris or glycine) act as competitive nucleophiles. They will preferentially react with the NHS ester, severely reducing protein conjugation efficiency[5][6].

• Reagent Reconstitution: Dissolve NHS-SS-Ph in anhydrous DMSO to create a 10-50 mM stock solution. Use immediately.

  • Causality: Storing the reagent in an aqueous or semi-aqueous solution leads to rapid degradation. Only prepare the exact volume required for the immediate reaction[5].

• Reaction Execution: Add the NHS-SS-Ph stock to the protein solution to achieve a 10- to 50-fold molar excess of the crosslinker. Ensure the final concentration of DMSO does not exceed 10% (v/v).

  • Causality: Exceeding 10% organic solvent can induce protein denaturation, precipitation, or loss of biological activity[5].

• Incubation: Incubate the mixture at room temperature for 30–60 minutes, or at 4°C for 2 hours[5].

• Purification: Remove unreacted crosslinker and hydrolyzed NHS by passing the mixture through a desalting column or dialysis cassette equilibrated with the conjugation buffer[5].

  • Self-Validation: Successful removal of excess reagent can be verified by monitoring the baseline absorbance at 260-280 nm using a spectrophotometer. Hydrolyzed NHS absorbs strongly in this range; a return to baseline indicates successful purification[6].

Protocol B: Redox-Activated Cleavage

To validate the stimuli-responsive release of the payload, the disulfide bond must be cleaved.

• Induction: Expose the purified conjugate to a reducing environment mimicking the cellular cytosol (e.g., 1–10 mM Glutathione, or 50 mM Dithiothreitol/DTT)[2].

• Incubation: Incubate at 37°C for 1 to 4 hours.

  • Causality: The reducing agent initiates a thiol-disulfide exchange reaction, cleaving the SS bond and releasing the free macromolecular therapeutic or payload from its carrier[2][4].

Mechanistic Visualization

Workflow of NHS-SS-Ph bioconjugation and redox-triggered payload release.

References

• [3] Title: NHS-SS-Ph | 2750799-12-1 - Precise PEG LLC. Source: precisepeg.com. URL: 3

• [] Title: NHS-SS-Ph - (CAS 2750799-12-1) | ADC Linker - BOC Sciences. Source: bocsci.com. URL:

• [2] Title: Phase-separating peptides for direct cytosolic delivery and redox-activated release of macromolecular therapeutics. Source: ntu.edu.sg. URL: 2

• [4] Title: NHS-SS-Ph是一种含有氨基反应活性的双硫键化合物 - ChemicalBook. Source: chemicalbook.com. URL: 4

• [8] Title: Safety Data Sheet - Dynamic Biosensors. Source: dynamic-biosensors.com. URL: 8

• [5] Title: Instructions for the use of Mal-(PEG)n-NHS Ester. Source: windows.net. URL: 5

• [7] Title: m-PEG-NHS ester (MW 350)-SDS-MedChemExpress. Source: medchemexpress.com. URL: 7

• [6] Title: How to determine reactivity of NHS esters on biotinylation and cross-linking reagents. Source: gbiosciences.com. URL:6

Sources

• 2. www3.ntu.edu.sg [www3.ntu.edu.sg]
• 3. precisepeg.com [precisepeg.com]
• 4. NHS-SS-Ph是一种含有氨基反应活性的双硫键化合物 [m.chemicalbook.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. dynamic-biosensors.com [dynamic-biosensors.com]

Theoretical Basis and Applied Methodologies for NHS-SS-Ph in Advanced Bioconjugation

Target Audience: Researchers, bioconjugation scientists, and drug development professionals Content Type: Technical Whitepaper & Experimental Guide

Executive Summary

In the landscape of targeted therapeutics and macromolecular delivery, the design of the crosslinker dictates the pharmacokinetic stability and intracellular release efficiency of the payload. NHS-SS-Ph (N-hydroxysuccinimide-disulfide-phenyl) has emerged as a highly specialized, redox-responsive cleavable linker. It is predominantly utilized in the synthesis of Antibody-Drug Conjugates (ADCs)[1] and the engineering of phase-separating peptide coacervates for cytosolic delivery[2].

Unlike standard homobifunctional crosslinkers (e.g., DSP or DTSSP)[3], NHS-SS-Ph incorporates a phenyl group adjacent to a disulfide bond. This specific structural modification is not merely a spacer; it acts as a critical driver for both hydrophobicity-induced liquid-liquid phase separation (LLPS) and the autocatalytic self-immolation cascade required to restore native amine residues upon intracellular reduction[2].

Mechanistic Foundations: The "Why" Behind the Chemistry

To utilize NHS-SS-Ph effectively, scientists must understand the tripartite nature of its molecular architecture:

• The NHS Ester (Conjugation Anchor): The N-hydroxysuccinimide ester facilitates highly efficient, irreversible covalent bonding with primary amines ( ϵ -amines of lysine residues or N-termini) at a slightly alkaline pH (7.2–8.5)[3].

• The Disulfide Bond (The Redox Trigger): The -S-S- linkage provides differential stability. It remains stable in the oxidative environment of the bloodstream but is rapidly cleaved by the high concentrations of glutathione (GSH) found in the cytosol (1–10 mM) and tumor microenvironments[2].

• The Phenyl Group (The Immolative & Phase-Separating Driver):

  • In Peptide Coacervates: The bulky, hydrophobic phenyl ring lowers the pH threshold required for phase separation via π−π stacking and hydrophobic interactions. For instance, conjugating a phenyl-based self-immolative moiety to specific peptides allows them to form stable microdroplets at pH 6.5, facilitating endosomal escape[2].

  • In Self-Immolation: Upon GSH-mediated reduction, the resulting free thiol attacks the adjacent carbamate/carbonate linkage. The electron-withdrawing nature and steric profile of the phenyl group accelerate this intramolecular cyclization/elimination, ensuring the complete release of the payload and the restoration of the native lysine amine[2].

Mechanistic pathway of NHS-SS-Ph conjugation and GSH-triggered self-immolative release.

Quantitative Advantages & Linker Comparison

When designing an ADC or a peptide delivery system, selecting the correct linker is paramount. The table below synthesizes the physicochemical and kinetic differences between NHS-SS-Ph and alternative crosslinkers.

Linker Type	Cleavage Trigger	Self-Immolative?	Phase Separation (LLPS) Capability	Intracellular Release Kinetics	Primary Application
NHS-SS-Ph	High GSH (Redox)	Yes	High (Driven by Phenyl π−π stacking)[2]	Rapid (Minutes to Hours)	ADCs[1], Cytosolic Peptide Delivery[2]
NHS-SS-Ac	High GSH (Redox)	Yes	Moderate (Requires higher pH for LLPS)[2]	Moderate	Peptide Delivery
Sulfo-SMCC	Non-cleavable	No	None (Hydrophilic)	Requires lysosomal degradation	Stable ADCs (e.g., Kadcyla)[3]
DSP / DTSSP	High GSH (Redox)	No	None	Leaves a thiol-propionate "scar" on amine	Protein-Protein Interaction Mapping[3]

Data synthesis based on comparative bioconjugation studies and peptide coacervate phase-separation behaviors.

Experimental Workflows & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as good as its built-in validation steps. The following methodologies detail the conjugation of NHS-SS-Ph to a target protein (e.g., an antibody) and the subsequent validation of its redox-activated cleavage.

Standardized experimental workflow for NHS-SS-Ph bioconjugation and validation.

Protocol 1: Bioconjugation of NHS-SS-Ph to a Target Protein

Causality Note: NHS esters are highly susceptible to hydrolysis. Moisture must be strictly excluded from the linker stock, and the reaction buffer must be entirely free of competing primary amines (e.g., Tris, glycine).

Step-by-Step Methodology:

• Buffer Exchange: Dialyze or use a spin desalting column to exchange the target protein (1-5 mg/mL) into Conjugation Buffer (1X PBS, 1 mM EDTA, pH 7.4). EDTA is included to chelate trace metals that could prematurely oxidize or degrade the disulfide bond.

• Linker Preparation: Dissolve NHS-SS-Ph in anhydrous DMSO or DMF to a concentration of 10 mM immediately before use. Discard any unused reconstituted linker.

• Conjugation: Add the NHS-SS-Ph stock to the protein solution at a 5-to-10-fold molar excess.

  • Self-Validation Check: Ensure the final concentration of DMSO/DMF does not exceed 10% (v/v) to prevent protein denaturation or precipitation. If the solution turns cloudy, reduce the organic solvent ratio.

• Incubation: Incubate the reaction mixture at room temperature for 2 hours (or 4°C overnight) under continuous, gentle agitation.

• Quenching: Add 1 M Tris-HCl (pH 7.5) to a final concentration of 50 mM. Incubate for 15 minutes. The primary amines in Tris will react with any residual NHS esters, preventing off-target crosslinking during downstream steps.

• Purification: Remove excess quenched crosslinker and organic solvent using a Zeba™ Spin Desalting Column or exhaustive dialysis against 1X PBS.

• Characterization: Determine the Degree of Conjugation (DoC) using intact mass spectrometry (LC-MS). The mass shift will correspond to the addition of the SS-Ph moiety minus the N-hydroxysuccinimide leaving group.

Protocol 2: In Vitro Redox-Activated Cleavage Assay

Causality Note: To prove that the linker will release the payload specifically in the cytosol, you must simulate both the extracellular (plasma) and intracellular (cytosolic) redox environments.

Step-by-Step Methodology:

• Sample Aliquoting: Divide the purified conjugate into three aliquots:

  • Aliquots A (Negative Control): Buffer only (PBS).

  • Aliquots B (Plasma Mimic): PBS + 10 µM Glutathione (GSH).

  • Aliquots C (Cytosol Mimic): PBS + 10 mM Glutathione (GSH)[2].

• Incubation: Incubate all samples at 37°C for 2 to 24 hours.

• Monitoring Self-Immolation: At predetermined time points (e.g., 2h, 4h, 8h, 24h), quench the reduction by adding a slight excess of a thiol-reactive alkylating agent (e.g., iodoacetamide) to freeze the disulfide exchange.

• Analysis: Analyze the samples via RP-HPLC or SDS-PAGE.

  • Expected Outcome: Aliquot C should show a near-complete reversion to the native protein mass/mobility, indicating that the disulfide was reduced and the phenyl-driven self-immolation successfully restored the native amine[2]. Aliquots A and B should remain fully intact.

References

• Thermo Fisher Scientific. Protein Crosslinking: Photoreactive, Homobifunctional, and Heterobifunctional Crosslinkers. Retrieved from Thermo Fisher Scientific.3

• MedChemExpress. NHS-SS-Ph: A cleavable ADC linker used in the synthesis of antibody-drug conjugates. Retrieved from MedChemExpress. 1

• Nanyang Technological University (NTU). Phase-separating peptides for direct cytosolic delivery and redox-activated release of macromolecular therapeutics. Retrieved from NTU Research Publications. 2

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. www3.ntu.edu.sg [www3.ntu.edu.sg]
• 3. タンパク質架橋 | Thermo Fisher Scientific - JP [thermofisher.com]

Protocols & Analytical Methods

calculating molar excess of NHS-SS-Ph for labeling

Application Note: Optimization and Calculation of Molar Excess for NHS-SS-Ph Bioconjugation

Introduction & Mechanistic Rationale

NHS-SS-Ph (CAS: 2750799-12-1, MW: 399.44 g/mol ) is a specialized, redox-sensitive cleavable linker predominantly utilized in the synthesis of antibody-drug conjugates (ADCs) and phase-separating peptides for cytosolic delivery [1][2].

To successfully deploy this linker, researchers must understand its tripartite structural causality:

• NHS Carbonate/Ester Domain: Drives nucleophilic acyl substitution with unprotonated primary amines (e.g., lysine ϵ -amines or N-terminal amines), forming a thermodynamically stable amide/carbamate bond.

• Disulfide (SS) Core: Confers redox-sensitivity. It remains stable in the oxidative extracellular environment but undergoes rapid cleavage upon exposure to high intracellular concentrations of glutathione (GSH).

• Phenyl (Ph) Terminus: Acts as a hydrophobic modifier. In advanced peptide engineering, this benzoic acid-derived moiety drives liquid-liquid phase separation (coacervation) at specific pH levels. Following disulfide reduction, the structure undergoes spontaneous self-immolation to release the payload [2].

The Causality of Reaction Conditions

Bioconjugation is not a static procedure; it is a competition between aminolysis (the desired labeling reaction) and hydrolysis (the degradation of the NHS ester in water) [3].

• pH Optimization: The reaction must be buffered between pH 8.0 and 8.5. At physiological pH (7.4), the vast majority of lysine residues ( pKa​≈10.5 ) are protonated and non-nucleophilic. Elevating the pH increases the fraction of reactive, deprotonated amines. However, exceeding pH 8.5 exponentially accelerates NHS hydrolysis, destroying the linker before conjugation can occur.

• Concentration-Dependent Kinetics: The reaction follows second-order kinetics. In dilute protein solutions (< 2 mg/mL), the collision frequency between the protein and the NHS-SS-Ph linker is low, allowing hydrolysis to outcompete conjugation. Therefore, dilute solutions require a massive molar excess of the linker to drive the reaction forward. Conversely, highly concentrated proteins (> 10 mg/mL) require a much lower molar excess [4].

Mathematical Framework: A Self-Validating System

To ensure reproducibility, the required amount of NHS-SS-Ph must be calculated mathematically rather than estimated.

Because NHS-SS-Ph is highly moisture-sensitive, it must be reconstituted in anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) immediately prior to use. We recommend preparing a 10 mM stock solution (3.99 mg/mL).

The Universal Volume Calculation Formula: VolumeStock​(μL)=(MWProtein​(Da)MassProtein​(mg)​)×Molar Excess×106×(Stock Conc. (mM)1​)

Self-Validating Example: You are labeling 2.5 mg of a monoclonal antibody (MW: 150,000 Da) at a concentration of 2.5 mg/mL. Based on Table 1, you select a 20-fold molar excess . You are using a 10 mM NHS-SS-Ph stock.

Volume=(150,0002.5​)×20×106×(101​)=33.33μL

Logic Check: Adding 33.33 μ L of DMSO to a 1 mL reaction yields a ~3.3% final organic solvent concentration, safely below the 5-10% threshold that typically triggers antibody denaturation.

Quantitative Data Summaries

Table 1: Recommended Molar Excess Ratios Based on Protein Concentration

Protein Concentration	Recommended Molar Excess	Expected Degree of Labeling (DOL)
< 2 mg/mL	20x – 50x	2 – 4
2 – 5 mg/mL	15x – 20x	3 – 5
5 – 10 mg/mL	10x – 15x	4 – 6
> 10 mg/mL	5x – 10x	4 – 7

(Note: Empirical optimization is required as the steric accessibility of lysine residues varies significantly across different protein folds.)

Step-by-Step Methodology: NHS-SS-Ph Labeling Protocol

Phase 1: Preparation & Buffer Exchange

• Buffer Exchange: Ensure your protein is suspended in an amine-free buffer (e.g., 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 8.3). Critical: Tris, glycine, or buffers containing sodium azide will act as competing nucleophiles and completely quench the reaction.

• Reagent Reconstitution: Remove the NHS-SS-Ph vial from -20°C storage and equilibrate to room temperature for 30 minutes to prevent ambient moisture condensation. Dissolve the linker in high-quality, anhydrous DMSO to a final concentration of 10 mM. Vortex vigorously.

Phase 2: Conjugation 3. Addition: While gently vortexing the protein solution, add the calculated volume of the 10 mM NHS-SS-Ph stock dropwise. 4. Incubation: Incubate the reaction mixture in the dark at room temperature (20-25°C) for 1 hour, or at 4°C for 2 hours for temperature-sensitive proteins.

Phase 3: Purification & Validation 5. Quenching (Optional): Add 1 M Tris-HCl (pH 7.5) to a final concentration of 50 mM and incubate for 15 minutes. The primary amines in Tris will rapidly consume any unreacted NHS esters. 6. Desalting: Remove the quenched linker byproducts and organic solvent using a size-exclusion chromatography (SEC) desalting column (e.g., Sephadex G-25) or via dialysis against standard PBS (pH 7.4). 7. Validation: Verify the Degree of Labeling (DOL) using intact mass spectrometry (LC-MS or MALDI-TOF). The mass shift per successful conjugation event will be approximately +285 Da (accounting for the loss of the NHS leaving group).

Mechanistic Workflow Visualization

Figure 1: Workflow of NHS-SS-Ph bioconjugation, cellular internalization, and redox-triggered cleavage.

References

• Nanyang Technological University (Miserez, A. et al.). Phase-separating peptides for direct cytosolic delivery and redox-activated release of macromolecular therapeutics. Retrieved from:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing NHS-SS-Ph Crosslinking Reactions

Welcome to the technical support center for NHS-SS-Ph (N-hydroxysuccinimide-dithio-phenyl) crosslinking applications. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their crosslinking protocols, troubleshoot common issues, and deepen their understanding of the underlying chemistry. As your partner in research, we aim to provide not just protocols, but the scientific reasoning behind them, empowering you to make informed decisions in your experiments.

The NHS-SS-Ph crosslinker is a valuable tool for creating cleavable conjugates between molecules containing primary amines. However, the efficiency of this reaction is highly dependent on a delicate balance of several factors. This guide will walk you through the critical parameters, help you diagnose common problems, and provide robust protocols to ensure reproducible success.

Core Principles: The Chemistry of NHS-Ester Crosslinking

Understanding the reaction mechanism is the first step toward optimization. The N-hydroxysuccinimide (NHS) ester is an amine-reactive functional group. The reaction proceeds via a nucleophilic acyl substitution, where an unprotonated primary amine (e.g., from the N-terminus of a protein or the side chain of a lysine residue) attacks the carbonyl carbon of the NHS ester. This forms a stable amide bond and releases N-hydroxysuccinimide (NHS) as a byproduct.[1][2][3]

However, this desired reaction is in direct competition with a detrimental side reaction: hydrolysis. In an aqueous environment, water molecules can also act as nucleophiles, attacking the NHS ester. This hydrolysis reaction inactivates the crosslinker by converting the NHS ester into an unreactive carboxylic acid.[4][5][6] The rate of both aminolysis (the desired reaction) and hydrolysis are profoundly influenced by pH.

The Critical Role of pH

The pH of the reaction buffer is the single most important variable in NHS-ester chemistry.[2] It creates a classic optimization challenge:

• Low pH (<7): Primary amines are predominantly protonated (-NH₃⁺). In this state, they are not nucleophilic and will not efficiently react with the NHS ester.[2] While the crosslinker is more stable against hydrolysis at a lower pH, the desired reaction is significantly inhibited.[4][5]

• High pH (>8.5): As the pH increases, primary amines become deprotonated (-NH₂) and are highly nucleophilic, which favors the desired reaction.[7] However, the concentration of hydroxide ions also increases, which dramatically accelerates the rate of NHS-ester hydrolysis.[7][8] For instance, the half-life of an NHS ester can decrease from hours at pH 7 to just 10 minutes at pH 8.6.[4][5][9][10]

This dynamic creates an optimal reaction window, typically between pH 7.2 and 8.5 , where the rate of the amine reaction sufficiently outpaces the rate of hydrolysis.[7][9]

Visualizing the Reaction Pathways

The following diagram illustrates the competing reaction pathways for an NHS-ester crosslinker.

Caption: Competing reaction pathways for NHS-ester crosslinkers.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during NHS-SS-Ph crosslinking experiments in a direct question-and-answer format.

Q1: Why is my crosslinking efficiency consistently low?

Low efficiency is the most common problem and can usually be traced to one of four key areas:

• Suboptimal pH: Your reaction pH may be too low, leaving your target amines protonated and unreactive, or too high, causing rapid hydrolysis of your crosslinker before it can react.

  • Action: Always prepare your reaction buffer fresh and verify its pH immediately before use. An ideal starting point is a phosphate, borate, or bicarbonate buffer at pH 7.5-8.0.[9][11]

• Incompatible Buffer Components: Your buffer must be free of extraneous primary amines, which will compete with your target molecule for the NHS ester.

  • Action: NEVER use Tris (e.g., TBS) or glycine buffers for the crosslinking reaction itself.[9][11][12] These reagents contain primary amines and will quench the reaction. They are, however, excellent for stopping the reaction once it is complete.[11][13]

• Hydrolyzed Crosslinker: The NHS-SS-Ph reagent is moisture-sensitive.[14][15] If the solid reagent has been improperly stored or if stock solutions are old, it will be inactive due to hydrolysis.

  • Action: Store the solid reagent desiccated at the recommended temperature (-20°C).[16] Dissolve the crosslinker in a dry, water-miscible organic solvent like DMSO or DMF immediately before use.[3][15] Do not prepare and store aqueous stock solutions.[14][15]

• Insufficient Molar Excess: The concentration of the crosslinker relative to the target protein may be too low, especially in dilute protein solutions where the competing hydrolysis reaction is more pronounced.[5][9]

  • Action: Empirically optimize the molar excess of the crosslinker. Start with a 10- to 20-fold molar excess and perform a titration to find the optimal ratio for your specific protein.[2][6]

Q2: My protein has precipitated out of solution after adding the crosslinker. What happened?

Precipitation is often a sign of over-crosslinking or a significant change in the protein's isoelectric point (pI).

• Cause: NHS esters react with primary amines on lysine residues and the N-terminus. These groups are typically positively charged at neutral pH. The formation of an amide bond neutralizes this charge. Excessive modification can alter the protein's net charge, change its pI, and reduce its solubility, leading to aggregation and precipitation.[14]

• Action:

  • Reduce the molar excess of the crosslinker in the reaction.

  • Decrease the reaction incubation time.

  • Consider performing the reaction at a lower temperature (e.g., 4°C for 2 hours instead of room temperature for 30 minutes) to slow the reaction rate.[2][16]

Q3: How do I stop (quench) the reaction effectively?

To ensure the reaction does not proceed beyond the desired time point, you must add a quenching reagent to consume all unreacted NHS esters.

• Method: Add a buffer containing a high concentration of primary amines. Common and effective quenching agents include Tris, glycine, or lysine.[11][13][16]

• Protocol: Add the quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 20-50 mM and incubate for an additional 15 minutes at room temperature.[16]

Q4: My results are not reproducible. What should I check?

Lack of reproducibility often points to subtle variations in protocol execution.

• Checklist:

  • Reagent Preparation: Are you preparing the crosslinker solution fresh every single time?[14][15]

  • pH Control: Is the pH of your reaction buffer consistent experiment-to-experiment? Verify it every time.[8]

  • Protein Concentration: Are your protein concentrations accurately measured and consistent? The kinetics of the reaction depend on it.

  • Incubation Time & Temperature: Are you precisely controlling the incubation time and temperature? Even small deviations can impact the outcome.

Experimental Protocols & Data

Table 1: Key Reaction Parameters and Recommendations

Parameter	Recommended Range	Rationale & Key Considerations	Supporting Sources
pH	7.2 - 8.5	Balances amine reactivity (favored at higher pH) with NHS-ester stability (favored at lower pH). The optimal is often pH 8.3-8.5.	[6][7][9]
Reaction Buffer	Phosphate, Borate, Bicarbonate, HEPES	Must be free of primary amines. Tris and Glycine are incompatible and will compete with the reaction.	[9][15][16][17]
Temperature	4°C to Room Temperature (20-25°C)	Lower temperatures slow both the crosslinking and hydrolysis reactions, allowing for longer, more controlled incubations.	[2][9]
Incubation Time	30 min - 2 hours	Highly dependent on temperature, pH, and reactant concentrations. Must be optimized for each system.	[2][15][16]
Crosslinker Molar Excess	10x - 50x over protein	Higher excess may be needed for dilute protein solutions. Titration is recommended to avoid over-crosslinking.	[2][18]
Quenching Agent	20-50 mM Tris, Glycine, or Lysine	Rapidly consumes excess reactive NHS esters to stop the reaction definitively.	[11][13][16]

Protocol 1: Optimizing Crosslinker Molar Excess

This protocol provides a framework for determining the optimal molar ratio of NHS-SS-Ph crosslinker to your protein of interest.

• Prepare Protein: Prepare your protein sample in a compatible amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.5) at a known concentration (e.g., 1-5 mg/mL).

• Prepare Crosslinker Stock: Immediately before use, dissolve the NHS-SS-Ph reagent in anhydrous DMSO to create a fresh 10 mM stock solution.

• Set Up Reactions: In separate microfuge tubes, set up parallel reactions by adding different amounts of the crosslinker stock solution to achieve a range of molar excesses (e.g., 0x, 5x, 10x, 20x, 40x). The 0x tube serves as your negative control.

• Incubate: Incubate all reactions for a fixed time and temperature (e.g., 30 minutes at room temperature).

• Quench: Stop each reaction by adding a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes.

• Analyze: Analyze the results using SDS-PAGE. Look for the appearance of higher molecular weight bands corresponding to crosslinked species. The optimal molar excess is the one that gives a good yield of the desired crosslinked product without causing significant precipitation or the formation of large, insoluble aggregates.

Visualizing the Experimental Workflow

Caption: Workflow for optimizing crosslinker concentration.

References

• Creative Proteomics. (n.d.). Amine-Reactive Crosslinker Overview.

• Glen Research. (n.d.). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• Creative Biolabs. (2024, November 7). Troubleshooting Guides. Retrieved from [Link]

• G-Biosciences. (n.d.). Protein Cross-linkers handbook and selection guide. Retrieved from The Wolfson Centre for Applied Structural Biology website.

• ResearchGate. (2014, April 18). What is the best NHS quenching agent? Retrieved from [Link]

• Myrgorodska, I., et al. (2021). A Novel Acid-Degradable PEG Crosslinker for the Fabrication of pH-Responsive Soft Materials.

• AxisPharm. (2024, September 23). Protocol for PEG NHS Reagents. Retrieved from [Link]

• Götze, M., et al. (2021). pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applications. ACS Measurement Science Au, 2(1), 48-54.

• Götze, M., et al. (2021). pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applications. ACS Measurement Science Au. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) A Novel Acid‐Degradable PEG Crosslinker for the Fabrication of pH‐Responsive Soft Materials. Retrieved from [Link]

• RSC Publishing. (n.d.). An acetal-based polymeric crosslinker with controlled pH-sensitivity. Retrieved from [Link]

• ResearchGate. (2023, November 17). I am having a hard time conjugating a maleimide-NHS ester crosslinker onto thiol actived surface. Could someone help me on this? Retrieved from [Link]

Sources

• 1. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 2. benchchem.com [benchchem.com]
• 3. glenresearch.com [glenresearch.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 16. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 17. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 18. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Support Center: Preventing NHS/Sulfo-NHS Ester Hydrolysis in Aqueous Solutions

This guide provides in-depth technical support for researchers, scientists, and drug development professionals utilizing N-hydroxysuccinimide (NHS) and N-hydroxysulfosuccinimide (Sulfo-NHS) esters for bioconjugation. Here, we address the critical challenge of hydrolysis in aqueous solutions, offering troubleshooting strategies and optimized protocols to ensure successful and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What is NHS ester hydrolysis and why is it a major concern?

A1: NHS ester hydrolysis is a chemical reaction where the ester group reacts with water, cleaving the bond and rendering the molecule incapable of reacting with its intended primary amine target (e.g., on a protein or peptide).[1][2] This is a significant issue in bioconjugation as it directly reduces the efficiency of your labeling or crosslinking reaction, leading to lower yields and inconsistent results.[1] The primary cause of this degradation is exposure to moisture.[3]

Q2: How does pH impact the rate of NHS ester hydrolysis?

A2: The rate of NHS ester hydrolysis is highly dependent on the pH of the reaction buffer. As the pH increases, the concentration of hydroxide ions (OH⁻) also increases. These ions are potent nucleophiles that attack the ester, causing it to hydrolyze.[1] Therefore, while a slightly alkaline pH is necessary to deprotonate primary amines for the desired conjugation reaction, an excessively high pH will favor the competing hydrolysis reaction.[1]

Q3: My conjugation efficiency is low. Could NHS ester hydrolysis be the culprit?

A3: Yes, it is a very common cause of low labeling efficiency.[1] If a significant portion of your NHS ester reagent hydrolyzes before it has a chance to react with the target amine, the overall yield of your desired conjugate will be diminished.[1] Careful control of reaction conditions, especially pH, is crucial to minimize this effect.[1]

Q4: What is the optimal pH range for NHS ester reactions to balance amine reactivity and hydrolysis?

A4: The optimal pH for most NHS ester coupling reactions is a compromise between ensuring the primary amines are sufficiently deprotonated to be nucleophilic and minimizing the rate of ester hydrolysis. This ideal range is typically between pH 7.2 and 8.5.[1][4] Within this window, primary amines are reactive enough for efficient conjugation, while the rate of hydrolysis is still manageable.[1] Some protocols suggest a narrower optimal range of pH 8.3-8.5.[2][5][6]

Q5: What is the difference between NHS and Sulfo-NHS esters in terms of hydrolysis?

A5: The core reactivity and hydrolysis mechanism are the same for both. The primary difference is solubility. The sulfonate group on the Sulfo-NHS ring increases its water solubility, allowing for conjugation reactions in entirely aqueous buffers without the need for organic co-solvents like DMSO or DMF.[7][8] While Sulfo-NHS esters are generally more stable in aqueous solutions, both are susceptible to hydrolysis, which accelerates with increasing pH.[9]

In-Depth Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues related to NHS/Sulfo-NHS ester hydrolysis during your experiments.

Problem 1: Low or No Conjugation Yield

Possible Cause	Troubleshooting Steps & Scientific Rationale
Hydrolysis of NHS Ester Reagent	Verify Reagent Integrity: NHS esters are moisture-sensitive.[10] Ensure they have been stored properly at -20°C with a desiccant.[10] Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.[3][11] Prepare Fresh Solutions: Always dissolve the NHS ester immediately before use.[10] Do not prepare stock solutions for long-term storage in aqueous buffers, as the NHS-ester moiety readily hydrolyzes.[10] For water-insoluble NHS esters, use anhydrous, amine-free DMSO or DMF.[3]
Suboptimal Reaction pH	Measure and Adjust Buffer pH: Confirm that your reaction buffer pH is within the optimal 7.2-8.5 range.[4] A pH below 7.2 can lead to protonation of the target amines, rendering them unreactive, while a pH above 8.5 drastically accelerates hydrolysis.[4] Buffer Choice is Critical: Use non-amine-containing buffers such as phosphate-buffered saline (PBS), HEPES, or Borate buffers.[4] Buffers containing primary amines, like Tris or glycine, will compete with your target molecule for the NHS ester.[2][4] If your protein is in an incompatible buffer, perform a buffer exchange via dialysis or gel filtration before starting the conjugation.[12]
Low Reactant Concentration	Increase Concentrations: Dilute reaction conditions favor hydrolysis over the desired bimolecular conjugation reaction.[4] If feasible, increase the concentration of your protein (a typical starting range is 1-10 mg/mL) and/or the molar excess of the NHS ester.[4]

Problem 2: Inconsistent Results and Poor Reproducibility

Possible Cause	Troubleshooting Steps & Scientific Rationale
Variable Hydrolysis Rates	Standardize Reaction Time and Temperature: The rate of hydrolysis is temperature-dependent.[13] Perform your reactions at a consistent temperature (e.g., room temperature or 4°C) and for a standardized duration. Reactions at 4°C can proceed for longer (e.g., 2 hours to overnight) to compensate for the slower reaction rate, while minimizing hydrolysis compared to longer room temperature incubations.[13] Control Reagent Addition: Add the dissolved NHS ester to the protein solution immediately after preparation to minimize the time it spends in an aqueous environment before the reaction begins.[14]
Impure Reagents	Use High-Purity Materials: Ensure your protein or other biomolecule is of high purity (>95%), as impurities can compete for the labeling reagent.[12] When using DMF to dissolve NHS esters, it is crucial to use a high-quality, amine-free grade, as DMF can degrade to dimethylamine, which will react with the NHS ester.[5]

Quantitative Data Summary: The Impact of pH on NHS Ester Stability

The stability of NHS esters in aqueous solutions is critically dependent on pH. The following table summarizes the half-life of NHS esters at various pH values, illustrating the accelerated rate of hydrolysis in more alkaline conditions.

pH	Temperature	Approximate Half-life
7.0	0°C	4-5 hours[15]
7.0	Room Temperature	~4-5 hours[7][14][16]
8.0	Room Temperature	~1 hour[7][14][16]
8.6	4°C	10 minutes[15]
8.6	Room Temperature	~10 minutes[7][14][16]

This data underscores the importance of prompt execution of conjugation reactions after preparing aqueous NHS ester solutions.

Visualizing the Competing Reactions

The success of your conjugation experiment hinges on favoring the aminolysis reaction over hydrolysis.

Caption: Competing reaction pathways for NHS esters: aminolysis vs. hydrolysis.

Experimental Protocols

Protocol 1: General Protein Labeling with an NHS Ester

This protocol provides a general procedure for labeling a protein with a molecule functionalized with an NHS ester.

Materials:

• Protein of interest in a suitable amine-free buffer (e.g., PBS, pH 7.4)

• NHS ester of the label

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3[2]

• Quenching Buffer: 1 M Tris-HCl, pH 7.4 or 1M Glycine[2][15]

• Anhydrous, amine-free DMSO or DMF (for water-insoluble NHS esters)[5]

Procedure:

• Prepare the Protein Solution: Ensure your protein is in an amine-free buffer. If necessary, perform a buffer exchange. The protein concentration should ideally be 1-10 mg/mL.[4]

• Prepare the NHS Ester Solution: Immediately before use, dissolve the NHS ester in a small amount of anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mM).[2] For Sulfo-NHS esters, dissolve directly in the Reaction Buffer.

• Perform the Conjugation Reaction:

  • Slowly add a 10- to 20-fold molar excess of the NHS ester stock solution to the protein solution while gently stirring.[2] The optimal molar ratio may need to be determined empirically.

  • Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2 hours to overnight.[13]

• Quench the Reaction (Optional but Recommended): To stop the reaction, add the Quenching Buffer to a final concentration of 20-50 mM and incubate for 15-30 minutes at room temperature.[4][15] This will consume any unreacted NHS ester.

• Purify the Conjugate: Remove excess, unreacted label and byproducts using gel filtration (desalting column) or dialysis.

Protocol 2: Preparation of Amine-Free Buffers

A. 0.1 M Phosphate-Buffered Saline (PBS), pH 7.4

• Dissolve the following in 800 mL of purified water:

  • 8 g of NaCl

  • 0.2 g of KCl

  • 1.44 g of Na₂HPO₄

  • 0.24 g of KH₂PO₄

• Adjust the pH to 7.4 with HCl or NaOH.

• Add purified water to a final volume of 1 L.

• Sterilize by autoclaving.

B. 0.1 M Sodium Bicarbonate Buffer, pH 8.3

• Dissolve 8.4 g of Sodium Bicarbonate (NaHCO₃) in 900 mL of purified water.

• Adjust the pH to 8.3 by carefully adding 1 M NaOH.

• Add purified water to a final volume of 1 L.

• This buffer should be made fresh as the pH can change upon exposure to CO₂ in the air.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low conjugation yield.

References

• Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjug
• NHS and Sulfo-NHS. Thermo Fisher Scientific.
• Experiment #2 - Reaction Buffer Screen. nanoComposix.
• half-life of NHS ester hydrolysis
• Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. PMC.
• Sulfo-NHS. Aestus Biotechnology.
• NHS Ester Labeling of Biomolecules Containing Primary Amino Groups. Lumiprobe.
• Optimizing Bioconjugation: A Guide to NHS Ester Reactions. Benchchem.
• An In-depth Technical Guide to the Stability and Storage of N-Hydroxysuccinimide (NHS) Ester Compounds. Benchchem.
• Amine-Reactive Crosslinker Chemistry. Thermo Fisher Scientific.
• Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides. IDT.
• NHS ester protocol for labeling proteins. Abberior Instruments.
• The Researcher's Guide to N-Hydroxysuccinimide (NHS)
• NHS ester labeling of amino biomolecules. lumiprobe.com.
• Technical Support Center: Optimizing Acid-PEG2-NHS Ester Reactions. Benchchem.
• An In-Depth Technical Guide to the Mechanism of NHS Ester Reactions with Primary Amines. Benchchem.
• Protocol for PEG NHS Ester. BroadPharm.
• Troubleshooting Guides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. aestusbiotech.com [aestusbiotech.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. broadpharm.com [broadpharm.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. nanocomposix.com [nanocomposix.com]
• 15. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - KR [thermofisher.com]
• 16. pubs.rsc.org [pubs.rsc.org]

how to reduce non-specific binding with NHS-SS-Ph

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with high background noise and off-target effects when utilizing cleavable linkers.

NHS-SS-Ph (CAS 2750799-12-1) is a specialized linker containing an amine-reactive N-hydroxysuccinimide (NHS) ester, a reducible disulfide (-SS-) bond, and a hydrophobic phenyl/benzoate (Ph) moiety[1]. While highly effective for synthesizing antibody-drug conjugates (ADCs) and probing protein interactions, its inherent hydrophobicity makes it notorious for inducing non-specific binding (NSB) if the bioconjugation process is not strictly controlled.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you eliminate NSB in your NHS-SS-Ph workflows.

Mechanistic Causality of Non-Specific Binding

Non-specific binding in NHS-SS-Ph conjugates is rarely a biological artifact; it is a biophysical consequence of the conjugation chemistry. The two primary drivers are:

• Hydrophobic Aggregation: The phenyl group significantly increases the surface hydrophobicity of the conjugate. Over-conjugation (a high Drug-to-Antibody Ratio, or DAR) causes the protein to aggregate and act as a "sticky" patch, binding non-specifically to lipid bilayers or scavenger receptors.

• Free Linker Retention: Hydrolyzed or unreacted linker that is not rigorously purified can intercalate into the protein's hydrophobic pockets, acting as a persistent background tag during downstream assays[2].

Causality of Non-Specific Binding in NHS-SS-Ph Conjugates

Frequently Asked Questions (FAQs)

Q1: Why is my NHS-SS-Ph conjugated antibody showing high background in flow cytometry or tissue staining? Causality & Solution: High background is typically a symptom of over-conjugation. When an excessive molar ratio of linker is used, too many surface lysines are modified. This fundamentally alters the protein's isoelectric point (pI) and coats it in hydrophobic phenyl groups. Action: Reduce the molar excess of NHS-SS-Ph from 20x to 5-10x. Validate the DAR post-conjugation using UV-Vis or LC-MS to ensure it remains between 2 and 4.

Q2: How does the conjugation pH affect non-specific binding? Causality & Solution: The NHS ester reaction is a kinetic race against hydrolysis. NHS esters react selectively with deprotonated primary amines to form stable amide bonds. At pH > 8.5, the rate of hydrolysis accelerates exponentially, creating a massive pool of non-reactive, hydrolyzed linker that becomes trapped in the protein's hydrophobic pockets[2]. Conversely, at pH < 7.0, target amines are fully protonated, stalling the reaction. Action: Strictly maintain the conjugation buffer at pH 7.2–8.0 (e.g., in PBS or HEPES) to balance amine reactivity with linker stability.

Q3: I purified my conjugate using dialysis, but I still see non-specific binding. What went wrong? Causality & Solution: Dialysis relies on passive diffusion. Hydrophobic linkers like NHS-SS-Ph often form micelles or non-covalently adhere to the protein surface, preventing them from diffusing through the dialysis membrane. This retained free linker acts as a sticky tag during your assays[2]. Action: Switch to Size-Exclusion Chromatography (SEC) using desalting columns, or Tangential Flow Filtration (TFF). These methods actively strip away non-covalently bound small molecules.

Quantitative Optimization Matrix

To systematically reduce NSB, benchmark your current protocol against these optimized parameters:

Parameter	High NSB Risk (Sub-Optimal)	Low NSB Target (Optimized)	Mechanistic Rationale
Molar Excess	> 20-fold	5 to 10-fold	Prevents over-conjugation (high DAR) and limits the addition of hydrophobic phenyl groups.
Buffer pH	< 7.0 or > 8.5	7.2 to 8.0	Balances primary amine deprotonation against the rapid hydrolysis of the NHS ester[2].
Organic Co-solvent	> 10% (v/v)	< 5% (v/v)	Minimizes protein unfolding while maintaining the solubility of the hydrophobic linker.
Reaction Time	> 4 hours	1 to 2 hours	Prolonged incubation increases the accumulation of hydrolyzed, non-reactive linker byproducts.
Quenching Agent	None	50 mM Tris or Glycine	Competitively reacts with residual NHS esters to halt the reaction precisely.

Self-Validating Experimental Protocol: Low-NSB Conjugation

This protocol is engineered to minimize hydrophobicity-induced NSB while ensuring complete removal of unreacted reagents.

Optimized NHS-SS-Ph Bioconjugation Workflow

Phase 1: Preparation & Buffer Exchange

• Equilibrate the target protein (e.g., antibody) to a concentration of 2–5 mg/mL.

• Perform buffer exchange into an amine-free buffer (e.g., 100 mM Sodium Phosphate, 150 mM NaCl, pH 7.4) using a desalting column. Tris or glycine buffers must be avoided as they will competitively consume the NHS ester.

• Self-Validation Check: Measure A280 post-exchange to confirm protein recovery is >90%.

Phase 2: Linker Solubilization

• Remove NHS-SS-Ph from -20°C storage and equilibrate to room temperature (RT) in a desiccator to prevent moisture-induced hydrolysis.

• Dissolve NHS-SS-Ph in anhydrous DMSO to a stock concentration of 10 mM immediately before use. Do not store or reuse this aqueous-exposed stock.

Phase 3: Controlled Conjugation

• Calculate the required volume of NHS-SS-Ph to achieve a 5-to-10-fold molar excess over the protein.

• Add the linker dropwise to the protein solution while vortexing gently. Ensure the final DMSO concentration remains ≤ 5% (v/v) to prevent protein denaturation.

• Incubate the reaction mixture at RT (25°C) for 1 hour.

Phase 4: Quenching & Purification

• Add 1M Tris-HCl (pH 8.0) to achieve a final concentration of 50 mM. Incubate for 15 minutes at RT. This quenches unreacted NHS esters and prevents continuous crosslinking.

• Purify the conjugate using a Size-Exclusion Chromatography (SEC) column (e.g., 7K MWCO Spin Desalting Column) pre-equilibrated with your final assay buffer.

• Self-Validation Check: Run a post-purification SEC-HPLC or use a Hydrophobic Interaction Chromatography (HIC) assay. The absence of a low-molecular-weight tail confirms the complete removal of the free linker, validating the conjugate for low-NSB downstream applications.

References

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: NHS-SS-Ph Reagent Stability &amp; Storage

Welcome to the technical support and troubleshooting center for NHS-SS-Ph (N-hydroxysuccinimide-disulfide-phenyl) bioconjugation workflows. As a specialized, redox-responsive linker widely used in Antibody-Drug Conjugates (ADCs) and targeted macromolecular delivery, NHS-SS-Ph requires rigorous handling.

This guide synthesizes field-proven methodologies and mechanistic causality to help you achieve reproducible conjugations, prevent premature reagent degradation, and troubleshoot downstream cellular toxicity.

Part 1: Core Mechanisms of Instability

To master NHS-SS-Ph handling, one must understand the chemical vulnerabilities inherent to its molecular structure. The reagent features two highly sensitive functional groups:

Moisture-Driven Hydrolysis (The NHS Ester)

The N-hydroxysuccinimide (NHS) ester is designed to react with primary amines (e.g., lysine residues) to form stable amide bonds. However, the carbonyl carbon of the NHS ester is highly susceptible to nucleophilic attack by water. In aqueous environments, water outcompetes the primary amine, hydrolyzing the NHS ester into an inactive carboxylate and releasing free N-hydroxysuccinimide [1]. This reaction is heavily pH-dependent; higher pH accelerates hydrolysis exponentially.

Premature Disulfide Cleavage & Cytotoxic Byproducts (The -SS-Ph Moiety)

The internal disulfide (-SS-) bond provides redox-responsiveness, designed to be cleaved by high intracellular concentrations of glutathione (GSH) in the cytosol. However, exposure to reducing agents (e.g., DTT, TCEP, or 2-Mercaptoethanol) during buffer preparation will prematurely sever the linker.

Critical Insight: Upon reduction, the NHS-SS-Ph linker degrades to release Ph-SH (thiophenol) . Thiophenol is a highly reactive thiol with strong oxidative potential. If your delivery system degrades prematurely, or if residual Ph-SH is not properly purified post-conjugation, it can induce acute, off-target cytotoxicity in your in vitro assays [2].

Part 2: Reagent Handling Workflow & Visualization

The following diagram illustrates the self-validating workflow required to maintain the structural integrity of NHS-SS-Ph from freezer storage to final conjugation.

Workflow for NHS-SS-Ph handling, highlighting critical steps to prevent reagent degradation.

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness in your bioconjugation, every step of this protocol includes a validation checkpoint.

Step 1: Reagent Equilibration (Crucial)

• Remove the sealed vial of NHS-SS-Ph from -20°C storage.

• Do not open the vial. Allow it to equilibrate to room temperature in a desiccator for at least 30–60 minutes.

  • Causality: Opening a cold vial introduces atmospheric moisture, causing immediate condensation on the powder and rapid hydrolysis of the NHS ester [3].

Step 2: Stock Solution Preparation

• Dissolve the equilibrated NHS-SS-Ph in high-quality, anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) to a concentration of 10–50 mM.

  • Validation Check: Smell the DMF before use. If it has a faint "fishy" odor, it contains dimethylamine breakdown products. Discard it immediately, as these free amines will rapidly quench the NHS ester [3].

Step 3: Bioconjugation Reaction

• Prepare your target protein (1–10 mg/mL) in an amine-free buffer (e.g., PBS, HEPES, or Bicarbonate) at pH 7.2–8.0.

• Add the NHS-SS-Ph stock solution to the protein solution. Ensure the final organic solvent concentration remains below 10% (v/v) to prevent protein denaturation.

• Incubate at room temperature for 1–2 hours, or at 4°C overnight.

Step 4: Purification

• Immediately remove unreacted crosslinker, hydrolyzed byproducts, and any trace Ph-SH using a desalting column (e.g., Zeba Spin) or dialysis against your preferred storage buffer.

Part 4: Quantitative Stability Data

The following tables summarize the empirical stability parameters of NHS-SS-Ph to guide your experimental planning.

Table 1: NHS Ester Hydrolysis Half-Life vs. pH [1]

Buffer pH	Environmental Condition	Approximate Half-Life	Recommendation
pH 7.0	Aqueous Buffer	4 – 5 hours	Good balance for sensitive proteins, but requires longer reaction times.
pH 8.0	Aqueous Buffer	1 hour	Optimal. Fast amine reaction outpaces hydrolysis.
pH 8.6	Aqueous Buffer	10 minutes	Not recommended. Hydrolysis outpaces conjugation efficiency.

Table 2: NHS-SS-Ph Storage Guidelines [3]

State	Storage Temperature	Condition	Expected Stability
Solid (Powder)	-20°C	Desiccated, dark	12 – 24 months
Solid (Powder)	4°C	Desiccated, dark	Days to weeks
Solution (Anhydrous)	-20°C	Sealed, in DMF/DMSO	1 – 2 months (Aliquot to avoid freeze-thaw)
Solution (Aqueous)	Any	Any	Do not store. Use immediately.

Part 5: Troubleshooting & FAQs

Q: My conjugation efficiency is extremely low despite using a 10-fold molar excess of NHS-SS-Ph. What went wrong? A: The most common culprit is NHS ester hydrolysis prior to the reaction. This occurs if the reagent was opened while cold (causing condensation), if the DMF/DMSO was not strictly anhydrous, or if your conjugation buffer contained competing primary amines (e.g., Tris or Glycine buffers). Always verify buffer composition and solvent purity.

Q: Can I store the reconstituted NHS-SS-Ph solution for my next experiment? A: While you can store it in anhydrous DMF/DMSO at -20°C for a short period, it is highly discouraged for quantitative assays. Moisture inevitably enters the vial during pipetting. If you must store it, flush the vial with dry argon or nitrogen gas, seal tightly, and aliquot into single-use tubes to prevent repeated freeze-thaw cycles.

Q: I successfully conjugated my delivery vehicle, but my empty-carrier control is causing acute cell death in my in vitro assays. Why? A: This is a known limitation of the -SS-Ph leaving group. When the disulfide bond is reduced in the intracellular environment (or prematurely in your media), it releases Ph-SH (thiophenol) . Thiophenol is a highly reactive, oxidative compound that causes acute cytotoxicity [2]. If your cells are highly sensitive to oxidative stress, consider switching to an aliphatic disulfide crosslinker (e.g., NHS-SS-PEG) which releases less toxic aliphatic thiols upon cleavage.

References

• Redox-Responsive Peptide Coacervates for Enhanced mRNA Delivery and Intracellular Release ACS Nano[Link]

Technical Support Center: Troubleshooting Aggregation in NHS-SS-Ph Bioconjugation

Welcome to the Bioconjugation Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complexities of working with highly hydrophobic crosslinkers.

NHS-SS-Ph (N-hydroxysuccinimide-disulfide-phenyl) is a specialized, cleavable linker widely utilized in the development of antibody-drug conjugates (ADCs) and redox-responsive peptide coacervates. While its amine-reactive NHS ester and reducible disulfide bond offer excellent bioconjugation utility, the highly hydrophobic phenyl (Ph) moiety presents a significant biochemical challenge: it frequently drives severe, irreversible protein aggregation[1].

The following guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to help you maintain protein stability during NHS-SS-Ph conjugation.

Part 1: Troubleshooting FAQs (Mechanisms & Causality)

Q1: My protein precipitates immediately upon adding the NHS-SS-Ph stock solution. What is causing this "solvent shock"? A1: NHS-SS-Ph is highly water-insoluble and must be reconstituted in an anhydrous organic solvent (e.g., DMSO or DMF) prior to use[2]. If the final concentration of this organic co-solvent in your aqueous reaction exceeds 5–10% (v/v), it rapidly strips the hydration shell from your target protein. This solvent-induced denaturation exposes the protein's hydrophobic core, which synergizes with the sudden influx of hydrophobic phenyl groups to cause immediate precipitation[3]. Solution: Keep the final organic solvent concentration strictly below 5%. Always add the linker dropwise under continuous, gentle vortexing to prevent localized solvent spikes[4].

Q2: The reaction remains visually clear, but Size Exclusion Chromatography (SEC-HPLC) shows a high percentage of High Molecular Weight (HMW) aggregates. Why? A2: This is a classic case of hydrophobic overloading. As the Degree of Labeling (DoL) or Drug-to-Antibody Ratio (DAR) increases, the cumulative hydrophobicity of the attached Ph groups fundamentally alters the protein's surface topology[3][1]. These newly formed hydrophobic patches seek out one another to minimize aqueous exposure, driving intermolecular aggregation[3]. Solution: Titrate the molar excess of NHS-SS-Ph carefully. Furthermore, supplement your reaction buffer with aggregation suppressors such as L-arginine (50 mM) or trehalose (5-10% w/v), which act as osmoprotectants to stabilize the protein surface[3].

Q3: Can the cleavable disulfide (-SS-) bond in the linker contribute to aggregation? A3: Yes. If your target protein contains free, unpaired cysteine residues (thiols), they can undergo unwanted disulfide exchange (scrambling) with the -SS- bond in the NHS-SS-Ph linker. This side reaction covalently crosslinks proteins together, leading to robust aggregate formation. Solution: Prior to conjugation, cap any free thiols using an alkylating agent like N-ethylmaleimide (NEM) or iodoacetamide, provided these thiols are not required for downstream biological activity.

Q4: How does reaction pH influence aggregation propensity? A4: NHS ester aminolysis is optimal between pH 7.2 and 8.5[2]. However, at higher pH levels (>8.0), the rate of NHS ester hydrolysis accelerates exponentially. To compensate for this rapid degradation, researchers often mistakenly add massive molar excesses of the linker[4]. This excess unreacted hydrophobic linker can form micelles that nucleate protein aggregation. Solution: Perform the reaction at a tightly controlled pH of 7.5. This provides the ideal thermodynamic balance: primary amines are sufficiently deprotonated for nucleophilic attack, while hydrolysis is minimized, allowing you to use a lower overall concentration of the hydrophobic linker[4].

Part 2: Quantitative Optimization Parameters

To establish a self-validating experimental system, monitor and control the following quantitative parameters. Deviating into the "Aggregation Risk Zone" will exponentially increase the likelihood of HMW species formation.

Parameter	Aggregation Risk Zone	Optimal Target	Mechanistic Rationale
Organic Co-solvent (DMSO/DMF)	> 10% (v/v)	≤ 5% (v/v)	High solvent concentrations strip the protein's hydration shell, exposing the hydrophobic core[3].
Molar Excess (Linker:Protein)	> 20-fold	5- to 10-fold	Excessive labeling increases surface hydrophobicity (high DAR), driving intermolecular interactions[3][1].
Reaction pH	> 8.0	7.5	High pH accelerates NHS hydrolysis, requiring the addition of excess hydrophobic linker to achieve target DoL[4].
Protein Concentration	> 5 mg/mL	2 - 5 mg/mL	High protein concentrations increase the statistical probability of intermolecular hydrophobic collisions.
Buffer Excipients (e.g., Arginine)	0 mM	50 - 100 mM	Amino acids and sugars suppress aggregation by thermodynamically shielding exposed hydrophobic patches[3].

Part 3: Aggregation Pathways & Mitigation Workflow

Mechanistic pathways of NHS-SS-Ph induced protein aggregation and targeted mitigation strategies.

Part 4: Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system: it requires pre-reaction baseline validation and post-reaction analytical confirmation to ensure the structural integrity of the final bioconjugate.

Phase 1: Pre-Reaction Preparation & Baseline Validation

• Buffer Exchange: Dialyze or desalt your target protein into an amine-free reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, 50 mM L-Arginine, pH 7.5)[2]. Critical: Strictly avoid Tris or glycine buffers, as these primary amines will competitively quench the NHS ester[4].

• Concentration Check: Adjust the protein concentration to 2–5 mg/mL using A280 absorbance.

• Baseline Validation: Run an aliquot of the unreacted protein on SEC-HPLC to establish a baseline monomeric purity profile[1].

Phase 2: Conjugation Reaction

• Reagent Reconstitution: Immediately before use, dissolve the NHS-SS-Ph powder in anhydrous, high-quality DMSO to create a 10 mM stock solution. Do not store this solution, as ambient moisture will rapidly hydrolyze the NHS ester[4].

• Controlled Addition: While gently agitating the protein solution (use an orbital shaker or end-over-end rotator; avoid magnetic stir bars which induce shear stress), add the NHS-SS-Ph stock dropwise. Target a 5- to 10-fold molar excess. Ensure the final DMSO volume does not exceed 5% of the total reaction volume[3].

• Incubation: Incubate the reaction mixture at room temperature (20–25°C) for 1 hour, protected from light.

Phase 3: Quenching & Post-Reaction Validation

• Reaction Quenching: Add 1 M Tris-HCl (pH 7.5) to a final concentration of 50 mM. Incubate for 15 minutes at room temperature. The primary amines in Tris will react with and neutralize any remaining NHS-SS-Ph[2].

• Purification: Remove the organic solvent, quenched linker, and unreacted byproducts using a size-exclusion desalting column (e.g., Zeba Spin) pre-equilibrated with your final storage buffer (e.g., PBS with 5% trehalose).

• Final Validation: Analyze the purified conjugate via SEC-HPLC. A successful, non-aggregated reaction will demonstrate >95% monomer recovery, a slight shift in the monomer retention time (indicating successful mass addition), and <5% HMW aggregate species[1].

Sources

• 1. bioprocessintl.com [bioprocessintl.com]
• 2. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Mechanistic Overview: Disulfide Cleavage Pathways

As a Senior Application Scientist in bioconjugation and assay development, selecting the correct crosslinking reagent is often the defining factor between a successful experiment and an uninterpretable artifact. When designing redox-sensitive delivery vehicles or mapping dynamic protein interactions, disulfide-cleavable N-hydroxysuccinimide (NHS) esters are foundational tools.

However, not all disulfide crosslinkers are created equal. This guide provides an objective, mechanistic comparison between two highly utilized but functionally divergent reagents: NHS-SS-Ph (a hydrophobic ADC and coacervate linker) and Sulfo-NHS-SS-Biotin (a hydrophilic surface-labeling tool).

Both NHS-SS-Ph and Sulfo-NHS-SS-Biotin rely on the same fundamental chemistry: an NHS ester that reacts with primary amines (such as lysine side chains or N-termini) to form a stable amide bond, and an internal disulfide (-S-S-) bridge that acts as a redox-sensitive trigger.

Mechanism of amine-reactive disulfide crosslinking and subsequent redox-triggered cleavage.

While their reactive mechanisms are identical, their structural modifications—specifically the presence of a phenyl group versus a sulfonated biotin tag—dictate entirely different experimental applications, solubility profiles, and cellular toxicities.

Chemical & Functional Comparison

The following table summarizes the quantitative and structural differences that govern the behavior of these two reagents[1],[2].

Feature	NHS-SS-Ph	Sulfo-NHS-SS-Biotin
CAS Number	2750799-12-1	325143-98-4
Molecular Weight	399.4 g/mol	~606.69 g/mol
Solubility	Hydrophobic (Requires DMF/DMSO)	Hydrophilic (Water-soluble up to 10 mM)
Membrane Permeability	Permeable	Impermeable
Functional Tag	Phenyl group	Biotin
Primary Application	ADC linkers, Peptide coacervates	Cell-surface labeling, Pull-down assays
Cleavage Byproduct	Thiophenol (Ph-SH)	Biotin-SH
Cytotoxicity Profile	High (due to Ph-SH release)	Low

In-Depth Analysis: NHS-SS-Ph

Expertise & Experience: NHS-SS-Ph is primarily utilized in the synthesis of Antibody-Drug Conjugates (ADCs) and smart biomaterials[1]. Recently, it has been heavily leveraged to engineer redox-responsive phase-separating peptides (such as HBpep-SP) for the cytosolic delivery of macromolecular therapeutics like mRNA[3]. The hydrophobic phenyl group is critical here; it drives liquid-liquid phase separation (LLPS), allowing the peptides to self-assemble into coacervate microdroplets that encapsulate therapeutic payloads.

Trustworthiness & Safety Limitations: While NHS-SS-Ph is highly effective for achieving redox sensitivity, it carries significant mechanistic baggage. First, standard NHS esters are prone to generating ring-opened succinimide byproducts during conjugation, which can severely reduce coupling efficiency and compromise carrier stability[3].

More alarmingly, upon intracellular cleavage by glutathione (GSH), NHS-SS-Ph degrades to release thiophenol (Ph-SH) . Thiophenol is a highly reactive thiol with strong oxidative potential and acute cytotoxicity[3]. If you are designing in vivo delivery vehicles, the accumulation of Ph-SH poses a severe safety bottleneck that must be quantified and mitigated.

In-Depth Analysis: Sulfo-NHS-SS-Biotin

Expertise & Experience: Sulfo-NHS-SS-Biotin is the gold standard for cell-surface proteomics and interactomics. The addition of a negatively charged sulfonate (-SO3-) group to the NHS ring serves a dual purpose: it makes the reagent highly water-soluble (eliminating the need for organic solvents that might perturb cell membranes) and renders it membrane-impermeable[2].

Trustworthiness & Assay Integrity: This reagent creates a self-validating experimental boundary. Because it cannot cross the lipid bilayer, it exclusively biotinylates extracellular domains[4]. Following cell lysis, the biotin tag allows for high-affinity capture using NeutrAvidin or Streptavidin beads. The internal disulfide bond is the true asset here: rather than using harsh boiling or acidic conditions to break the biotin-avidin interaction, researchers can gently elute the captured surface proteins using DTT or TCEP, preserving structural integrity for downstream functional assays or mass spectrometry[2],[4].

Experimental Protocols: Self-Validating Workflows

Protocol 1: Synthesis of Redox-Responsive Peptide Coacervates (using NHS-SS-Ph)

Objective: Conjugate NHS-SS-Ph to a base peptide while minimizing succinimide byproducts.

• Preparation: Dissolve the base peptide (e.g., 1 mg/mL) in an anhydrous organic solvent (e.g., DMF).

• Deprotonation: Add N,N-diisopropylethylamine (DIEA) to the solution.

  • Causality: NHS esters require primary amines to be in their unprotonated, nucleophilic state. DIEA ensures optimal pH equivalence in an organic environment without competing for the NHS ester.

• Conjugation: Add a defined molar excess of NHS-SS-Ph[1] and incubate at room temperature under inert gas (Nitrogen/Argon) for 2-4 hours.

  • Causality: NHS esters are highly susceptible to hydrolysis. Excluding ambient moisture prevents the premature degradation of the reagent.

• Validation: Monitor the reaction via LC-MS to detect the formation of ring-opened succinimide byproducts[3].

• Purification: Purify the conjugated peptide via preparative HPLC and lyophilize.

Protocol 2: Cell-Surface Biotinylation and Isolation (using Sulfo-NHS-SS-Biotin)

Objective: Exclusively label and isolate plasma membrane proteins.

• Washing: Wash adherent cells three times with ice-cold PBS (pH 8.0)[2].

  • Causality: Serum proteins in culture media contain abundant primary amines that will rapidly consume the reagent if not removed.

• Labeling: Apply 0.5 mg/mL Sulfo-NHS-SS-Biotin dissolved in ice-cold PBS. Incubate on ice for 30 minutes[4].

  • Causality: Performing the reaction at 4°C physically halts lipid bilayer fluidity and endocytosis, guaranteeing that biotinylation is strictly restricted to the cell surface.

• Quenching (Critical Step): Wash the cells three times with a quenching buffer containing 100 mM Glycine or Tris[2].

  • Causality: Glycine acts as a sacrificial primary amine, outcompeting protein amines for any unreacted NHS esters. This prevents the reagent from labeling intracellular proteins during the subsequent cell lysis step, establishing a self-validating boundary for the assay.

• Isolation & Elution: Lyse the cells, clear the lysate via centrifugation, and incubate the supernatant with NeutrAvidin agarose beads. Wash the beads extensively, then elute the surface proteins by incubating with 50 mM DTT for 30 minutes at room temperature[2],[4].

Conclusion & Selection Guide

Your choice of crosslinker must be dictated by the spatial requirements and tolerance for toxicity in your assay:

• Choose NHS-SS-Ph if you are engineering hydrophobic ADC linkers or phase-separating peptide coacervates for intracellular delivery, provided you have the analytical infrastructure to monitor and mitigate the cytotoxicity of the thiophenol byproduct.

• Choose Sulfo-NHS-SS-Biotin if you are mapping the surface interactome, performing pull-down assays, or require a strictly aqueous, non-toxic, and membrane-impermeable labeling strategy.

References

• Title: Redox-Responsive Peptide Coacervates for Enhanced mRNA Delivery and Intracellular Release | ACS Nano Source: acs.org URL: [Link]

• Title: Biotinylation of Cell Surface Proteins - Bio-protocol Source: bio-protocol.org URL: [Link]

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bio-protocol.org [bio-protocol.org]

Mechanistic Profiling: Causality in Crosslinker Design

Comparative Guide: NHS-SS-Ph vs. Standard Amine-Reactive Crosslinkers in Bioconjugation

Amine-reactive crosslinkers are foundational tools in bioconjugation, widely utilized for antibody-drug conjugate (ADC) synthesis, protein complex stabilization, and the development of phase-separating peptide coacervates. Among these, N-hydroxysuccinimide (NHS) esters are the most prevalent due to their efficiency in forming stable amide bonds with primary amines. This guide objectively compares NHS-SS-Ph , a specialized redox-responsive crosslinker, against standard alternatives like DSP (Lomant's Reagent) , DTSSP , and DSS , providing mechanistic insights, experimental data, and validated protocols.

All NHS ester-based crosslinkers operate via nucleophilic acyl substitution. At physiological to slightly alkaline pH (7.2–8.5), unprotonated primary amines (e.g., lysine side chains, N-termini) attack the NHS ester carbonyl, releasing the NHS leaving group and forming an irreversible amide bond Thermo Fisher Scientific[1].

The critical divergence between NHS-SS-Ph and other cleavable crosslinkers lies in its cleavage mechanism and byproduct profile :

• NHS-SS-Ph : Features a phenyl group adjacent to the disulfide bond. The electron-withdrawing nature of the phenyl ring makes the disulfide highly sensitive to intracellular reducing agents like glutathione (GSH). However, this structural choice has two significant experimental consequences. First, NHS-SS-Ph is prone to generating ring-opened succinimide byproducts during conjugation, which can compromise coupling efficiency and carrier stability ACS Nano[2]. Second, upon GSH-mediated cleavage, it releases thiophenol (Ph-SH) , a highly reactive thiol with strong oxidative potential and acute cytotoxicity, posing safety concerns in therapeutic applications ACS Nano[2].

• DSP (Dithiobis(succinimidyl propionate)) : A homobifunctional crosslinker with a 12.0 Å spacer containing a central aliphatic disulfide bond. While it requires similar GSH concentrations for cleavage, its reduction yields an aliphatic thiol , which exhibits significantly lower cytotoxicity compared to thiophenol ProteoChem[3].

• DSS (Disuccinimidyl suberate) : The non-cleavable analog of DSP. It forms permanent crosslinks, ideal for structural biology where complex disassembly is undesirable TargetMol[4].

Workflow of amine-reactive conjugation and intracellular redox-triggered cleavage.

Quantitative Data Comparison

The following table summarizes the structural and functional metrics of NHS-SS-Ph against standard alternatives.

Crosslinker	Reactive Group	Cleavability	Spacer Arm Length	Membrane Permeability	Cleavage Byproduct	Primary Application
NHS-SS-Ph	NHS Ester	Redox (Disulfide)	Variable	Yes	Thiophenol (Ph-SH)	ADC Linkers, Peptide Coacervates
DSP	NHS Ester	Redox (Disulfide)	12.0 Å	Yes	Aliphatic Thiol	Intracellular Protein Crosslinking
DTSSP	Sulfo-NHS Ester	Redox (Disulfide)	12.0 Å	No	Aliphatic Thiol	Cell-Surface Labeling
DSS	NHS Ester	Non-cleavable	11.4 Å	Yes	N/A	Stable Complex Fixation

Self-Validating Experimental Protocol: Amine-Reactive Conjugation

To ensure high coupling efficiency and prevent premature hydrolysis, the following protocol establishes a self-validating workflow for conjugating proteins using NHS-SS-Ph or DSP.

Causality Check: NHS esters have a hydrolysis half-life of ~4-5 hours at pH 7.0, which plummets to just 10 minutes at pH 8.6 Thermo Fisher Scientific[5]. Therefore, crosslinkers must be dissolved in anhydrous organic solvents immediately prior to use, and primary amine-containing buffers (e.g., Tris, Glycine) must be strictly avoided during the conjugation phase.

Step-by-Step Methodology:

• Reagent Preparation:

  • Equilibrate the crosslinker (NHS-SS-Ph or DSP) to room temperature in a desiccator to prevent moisture-induced hydrolysis ProteoChem[3].

  • Dissolve the crosslinker in anhydrous DMSO or DMF to a stock concentration of 50 mM. Note: Do not store this solution; use immediately.

• Conjugation Reaction:

  • Prepare the target protein (1-10 mg/mL) in an amine-free buffer (e.g., 25 mM Sodium Phosphate, 0.15 M NaCl, pH 7.4).

  • Add the crosslinker stock solution to the protein sample to achieve a 20-fold molar excess (final crosslinker concentration ~0.5 to 5 mM). Ensure the final organic solvent concentration does not exceed 10% to prevent protein denaturation.

  • Incubate the reaction mixture at room temperature for 30–45 minutes (or 2 hours on ice) ProteoChem[3].

• Reaction Quenching (Validation Step):

  • Add a quenching buffer containing primary amines (e.g., 1 M Tris-HCl, pH 7.4) to a final concentration of 50–100 mM.

  • Incubate for 15 minutes at room temperature. Causality: This step forces all unreacted NHS esters to react with Tris, preventing off-target crosslinking during downstream processing.

• Purification:

  • Remove quenched crosslinker byproducts and organic solvents using a desalting column (e.g., Sephadex G-25) or dialysis against a compatible storage buffer.

• Cleavage Assay (For Disulfide Linkers):

  • To validate cleavability, incubate a fraction of the purified conjugate with 10–50 mM Dithiothreitol (DTT) or GSH at 37°C for 30 minutes, followed by SDS-PAGE or LC-MS analysis to confirm payload release.

Performance Analysis & Strategic Recommendations

While NHS-SS-Ph offers rapid redox-triggered release due to the electronic activation of the disulfide bond by the phenyl ring, its utility is heavily bottlenecked by its toxicity profile. The generation of Ph-SH upon cleavage introduces severe oxidative stress to cells, which can confound viability assays in drug development or induce off-target cytotoxicity in ADC therapies ACS Nano[2]. Furthermore, the propensity of NHS-SS-Ph to form ring-opened succinimide byproducts lowers the overall yield of the active conjugate ACS Nano[2].

For researchers developing phase-separating peptide coacervates or ADCs, substituting NHS-SS-Ph with aliphatic disulfide crosslinkers (like DSP) or utilizing direct cysteine-mediated oxidative crosslinking is highly recommended. These alternatives maintain redox responsiveness while ensuring a benign degradation pathway, thereby preserving both carrier stability and cellular viability.

References

• ACS Nano - "Redox-Responsive Peptide Coacervates for Enhanced mRNA Delivery and Intracellular Release" URL
• Thermo Fisher Scientific - "Amine-Reactive Crosslinker Chemistry" URL
• ProteoChem - "DSP Crosslinker Protocol and Product Information Sheet" URL
• TargetMol - "DSS Crosslinker" URL
• Google Patents - "Isolated peptide for a peptide coacervate, and methods of use thereof (EP4157859A1)

Sources

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. proteochem.com [proteochem.com]
• 4. crosslinker — TargetMol Chemicals [targetmol.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Validation of NHS-SS-Ph Conjugation and Cleavage by Mass Spectrometry: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Mechanistic Causality, Comparative Analysis, and Self-Validating Mass Spectrometry Workflows

Executive Summary

As bioconjugation strategies evolve, the demand for stimuli-responsive, traceless linkers has surged. NHS-SS-Ph (CAS 2750799-12-1) has emerged as a premier cleavable linker, particularly in the synthesis of antibody-drug conjugates (ADCs) and the engineering of redox-responsive phase-separating peptides[1][2].

Unlike traditional crosslinkers that leave permanent chemical modifications ("scars") on the target molecule post-cleavage, NHS-SS-Ph leverages a self-immolative carbamate mechanism to regenerate the native primary amine upon exposure to intracellular glutathione (GSH)[3]. This guide provides an objective comparison of NHS-SS-Ph against alternative linkers and details a self-validating mass spectrometry (MS) framework to confirm both successful conjugation and traceless payload release.

Mechanistic Deep-Dive: The Self-Immolative Advantage

NHS-SS-Ph (2-((2-((((2,5-Dioxopyrrolidin-1-yl)oxy)carbonyl)oxy)ethyl)disulfaneyl)ethyl benzoate) is an amine-reactive modifier. The N-hydroxysuccinimide (NHS) ester reacts with primary amines (e.g., lysine side chains or the N-terminus) to form a stable carbamate linkage.

The true analytical advantage of NHS-SS-Ph lies in its cleavage mechanism. When the disulfide bond is reduced by intracellular GSH or dithiothreitol (DTT), it does not immediately release the native protein. Instead, it forms a transient free-thiol intermediate (+104.1 Da mass shift). This intermediate undergoes spontaneous intramolecular cyclization (self-immolation), releasing carbon dioxide (CO₂) and thiirane to yield the completely unmodified, native protein (+0 Da).

Reductive cleavage and self-immolative mechanism of NHS-SS-Ph.

Comparative Analysis: NHS-SS-Ph vs. Alternative Linkers

When designing a bioconjugation workflow, selecting the right linker dictates the downstream MS validation strategy. Traditional cleavable linkers like SPDP or DSP leave a residual mass on the protein, which can alter the isoelectric point (pI) and immunogenicity of the therapeutic payload.

Table 1: Quantitative Comparison of Common Bioconjugation Linkers

Linker	Target Reactivity	Cleavage Trigger	Post-Cleavage "Scar"	Intact Mass Addition (per site)
NHS-SS-Ph	Primary Amines	Reduction (GSH/DTT)	None (Traceless, +0 Da)	+284.3 Da
SPDP	Amines to Thiols	Reduction (GSH/DTT)	Mercaptopropionyl (+88.1 Da)	+197.3 Da
DSP	Amines to Amines	Reduction (GSH/DTT)	Mercaptopropionyl (+88.1 Da)	+174.2 Da (crosslinked)
Sulfo-SMCC	Amines to Thiols	Non-cleavable	Mal-cyclohexyl (+219.2 Da)	+219.2 Da

Data Interpretation: The +284.3 Da shift of NHS-SS-Ph provides a highly distinct MS signature compared to standard linkers, making it easily resolvable via Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS[4].

Mass Spectrometry Validation Framework

To ensure scientific integrity, the validation of NHS-SS-Ph must be treated as a self-validating system . This means the protocol contains built-in checkpoints where the success of Step A is analytically proven before Step B is initiated.

Mass spectrometry workflow for validating NHS-SS-Ph conjugation and cleavage.

Step-by-Step Methodology

Phase 1: Conjugation and Intact Mass Validation

Causality Note: NHS esters require unprotonated amines to react efficiently. Therefore, the reaction pH must be strictly maintained between 7.5 and 8.0. Buffers containing primary amines (e.g., Tris or glycine) must be completely avoided as they will quench the linker.

• Preparation: Dissolve the target peptide/protein in 100 mM HEPES or PBS buffer (pH 8.0) to a concentration of 1–5 mg/mL.

• Linker Addition: Reconstitute NHS-SS-Ph in anhydrous DMSO or DMF. Add a 10- to 20-fold molar excess of the linker to the protein solution.

• Incubation: Incubate at room temperature for 2 hours.

• Purification: Remove unreacted linker and hydrolyzed byproducts using a Zeba spin desalting column or RP-HPLC[1].

• MS Checkpoint (MALDI-TOF): Spot 1 µL of the purified conjugate with 1 µL of α-cyano-4-hydroxycinnamic acid (CHCA) matrix (for peptides <10 kDa) or Sinapinic Acid (for larger proteins)[4][5].

  • Self-Validation: You must observe a mass shift of +284.3 Da per modified lysine. If the mass shift is absent, the NHS ester likely hydrolyzed prior to conjugation due to moisture in the DMSO stock. Do not proceed to Phase 2 until this shift is confirmed.

Phase 2: Reductive Cleavage and Kinetic LC-MS Monitoring

Causality Note: Because self-immolation is a spontaneous but kinetically limited secondary reaction, a single endpoint MS analysis might capture a confusing mixture of intermediate states. Time-course Liquid Chromatography-Mass Spectrometry (LC-MS) is required to map the full traceless release.

• Reduction: Incubate the validated conjugate with 10 mM GSH (to mimic the intracellular cytosol) or 50 mM DTT at 37°C.

• Time-Course Sampling: Quench aliquots with 1% formic acid at 15 min, 1 hr, 4 hr, and 24 hr time points.

• LC-MS Analysis: Inject the samples onto a C18 column coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Interpretation:

  • 15 min: Expect to see the rapid disappearance of the +284.3 Da peak and the emergence of the +104.1 Da intermediate (the free thiol carbamate).

  • 4 hr - 24 hr: Observe the gradual disappearance of the +104.1 Da peak and the complete restoration of the +0 Da native protein mass .

  • Self-Validation: The sequential transition from +284.3 Da → +104.1 Da → +0 Da perfectly validates the self-immolative cascade, proving the linker functioned exactly as designed.

References

1.[1] Title: Redox-Responsive Phase-Separating Peptide as a Universal Delivery Vehicle for CRISPR/Cas9 Genome Editing Machinery Source: ACS Nano URL: [Link]

2.[4] Title: EP4157859A1 - Isolated peptide for a peptide coacervate, and methods of use thereof Source: Google Patents URL:

3.[5] Title: Phase-separating peptides for direct cytosolic delivery and redox-activated release of macromolecular therapeutics Source: Nanyang Technological University (Nature Chemistry) URL: [Link]

4.[3] Title: Redox-Responsive Peptide Coacervates for Enhanced mRNA Delivery and Intracellular Release Source: ACS Nano URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. EP4157859A1 - Isolated peptide for a peptide coacervate, and methods of use thereof - Google Patents [patents.google.com]
• 5. www3.ntu.edu.sg [www3.ntu.edu.sg]

A Researcher's Guide to Cleavable and Non-Cleavable Crosslinkers: Choosing the Right Tool for the Job

In the intricate world of biological research and therapeutic development, the ability to connect molecules with precision is paramount. Chemical crosslinkers serve as molecular bridges, covalently linking two or more molecules to study their interactions, stabilize their structures, or create novel conjugates. A critical decision in this process is the choice between a cleavable and a non-cleavable crosslinker. This guide provides an in-depth comparison to help researchers, scientists, and drug development professionals make an informed decision based on their specific application.

The Fundamental Divide: To Cleave or Not to Cleave?

The core difference between these two classes of crosslinkers lies in the stability of the spacer arm that connects the reactive ends.

Non-cleavable crosslinkers form a stable, permanent covalent bond between the target molecules.[1] This robust connection is designed to endure physiological conditions, making them ideal for applications where long-term stability is crucial.[1][2]

Cleavable crosslinkers , on the other hand, contain a labile bond within their spacer arm that can be broken under specific chemical or physical conditions.[3] This "release" feature allows for the separation of the crosslinked molecules, a property that is highly advantageous in a variety of experimental workflows.[3]

At a Glance: A Comparative Overview

Feature	Cleavable Crosslinkers	Non-Cleavable Crosslinkers
Bond Nature	Temporary; allows for the release of linked molecules.[2]	Permanent; ensures long-term stability of the conjugate.[2]
Key Advantage	Enables recovery of interacting molecules and facilitates analysis.	Provides high stability in biological systems.[4]
Common Applications	- Identifying protein-protein interactions (e.g., Co-IP) - Cross-linking mass spectrometry (XL-MS) - Affinity purification	- Antibody-drug conjugates (ADCs)[5] - Creating stable bioconjugates for diagnostics and imaging - Immobilizing proteins onto surfaces
Cleavage Mechanisms	- Disulfide Bonds: Cleaved by reducing agents (e.g., DTT, TCEP). - Esters: Cleaved by changes in pH (acid or base labile). - Diol Bonds: Cleaved by periodate. - Azide Groups: Cleaved by phosphines (Staudinger ligation). - Photocleavable Groups: Cleaved by UV light.	Not applicable.
Considerations	- Potential for premature cleavage. - Cleavage conditions might affect the sample.	- Irreversible linkage can hinder downstream analysis of individual components. - Potential for steric hindrance affecting molecular interactions.[2]

Delving Deeper: Applications and Rationale

The choice between a cleavable and a non-cleavable crosslinker is fundamentally dictated by the experimental goal.

The Power of Release: When to Use Cleavable Crosslinkers

Cleavable crosslinkers are the tools of choice when the ultimate goal is to isolate and identify the interacting partners.

1. Unraveling Protein-Protein Interactions with Co-Immunoprecipitation (Co-IP):

In Co-IP, a primary antibody targets a "bait" protein, pulling it out of a complex mixture along with its interacting "prey" proteins. Using a cleavable crosslinker to stabilize these interactions before immunoprecipitation allows for the capture of even weak or transient interactions.[6] After isolating the complex, the crosslinker can be cleaved to release the prey proteins for identification by techniques like Western blotting or mass spectrometry.

2. Mapping Protein Architectures with Cross-Linking Mass Spectrometry (XL-MS):

XL-MS is a powerful technique for obtaining structural information about proteins and protein complexes.[7] Crosslinkers are used to create distance constraints between amino acid residues that are in close proximity. MS-cleavable crosslinkers have revolutionized this field. During tandem mass spectrometry (MS/MS), the crosslinker is fragmented along with the peptides.[8] This predictable fragmentation pattern simplifies the identification of the crosslinked peptides, making data analysis more straightforward and reliable.[8][9]

The Strength of Stability: When to Use Non-Cleavable Crosslinkers

Non-cleavable crosslinkers are indispensable when the integrity of the linkage is paramount for the function of the final product.

1. Engineering Potent Antibody-Drug Conjugates (ADCs):

ADCs are a class of targeted therapeutics that combine the specificity of an antibody with the cytotoxicity of a potent drug.[10] The linker connecting the antibody and the drug is a critical component. Non-cleavable linkers are often preferred in ADCs due to their high plasma stability, which minimizes the premature release of the toxic payload in circulation and reduces off-target toxicity.[4][] The drug is only released after the ADC is internalized by the target cancer cell and the antibody is degraded in the lysosome.[4][]

2. Creating Stable Bioconjugates for Research and Diagnostics:

Non-cleavable crosslinkers are widely used to create stable conjugates for a variety of applications, such as immobilizing enzymes or antibodies onto solid supports for affinity chromatography or diagnostic assays. The permanent linkage ensures that the biomolecule remains attached throughout the experimental procedure.

Experimental Protocols: Putting Theory into Practice

Here, we provide representative protocols for common applications of both cleavable and non-cleavable crosslinkers.

Protocol 1: Co-Immunoprecipitation with a Cleavable Crosslinker (DSP)

Dithiobis(succinimidyl propionate) (DSP), also known as Lomant's Reagent, is a membrane-permeable, amine-reactive, and thiol-cleavable crosslinker.[12]

Materials:

• Cells expressing the protein of interest

• Lysis buffer (e.g., RIPA buffer)

• Phosphate-buffered saline (PBS), pH 7.5

• DSP stock solution (25 mM in DMSO)

• Quenching buffer (1 M Tris-HCl, pH 7.5)

• Primary antibody against the "bait" protein

• Protein A/G magnetic beads

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., low pH glycine buffer or SDS-PAGE sample buffer)

• Reducing agent (e.g., 50 mM DTT or 2-mercaptoethanol)

Procedure:

• Cell Lysis: Harvest and lyse cells according to your standard protocol.

• Crosslinking:

  • To the cell lysate (0.25 to 1 mg/ml protein), add the DSP stock solution to a final concentration of 2 mM.[13]

  • Incubate for 2 hours on ice.[13]

• Quenching:

  • Add 1 M Tris-HCl, pH 7.5, to a final concentration of 20 mM to quench the reaction.[13]

  • Incubate for 15 minutes at room temperature.[13]

• Immunoprecipitation:

  • Add the primary antibody to the quenched lysate and incubate for 2-4 hours or overnight at 4°C with gentle rotation.

  • Add pre-washed Protein A/G magnetic beads and incubate for another 1-2 hours at 4°C.

  • Wash the beads 3-5 times with wash buffer.

• Elution and Cleavage:

  • Elute the protein complexes from the beads using your preferred elution buffer.

  • To cleave the crosslinker, add a reducing agent (e.g., DTT to 50 mM) to the eluted sample and incubate at 37°C for 30 minutes or boil in SDS-PAGE sample buffer containing a reducing agent for 5 minutes.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting or by mass spectrometry to identify the interacting partners.

Protocol 2: Antibody-Enzyme Conjugation with a Non-Cleavable Crosslinker (SMCC)

Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) is a heterobifunctional crosslinker that reacts with amines and sulfhydryls.[14][15] This two-step protocol minimizes self-conjugation.[16]

Materials:

• Antibody (amine-containing protein)

• Enzyme (e.g., HRP, containing or modified to contain free sulfhydryls)

• Conjugation buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.2)

• SMCC stock solution (e.g., 10 mg/mL in DMSO)

• Desalting columns

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

Step 1: Activation of the Antibody with SMCC

• Dissolve the antibody in the conjugation buffer.

• Add a 5- to 10-fold molar excess of SMCC to the antibody solution for protein concentrations of 5-10 mg/mL.[16]

• Incubate for 30-60 minutes at room temperature.[14]

• Remove excess, unreacted SMCC using a desalting column equilibrated with the conjugation buffer.[14]

Step 2: Conjugation of the SMCC-Activated Antibody to the Enzyme

• If the enzyme does not have free sulfhydryls, they can be introduced using a reagent like Traut's reagent (2-iminothiolane) or by reducing existing disulfide bonds with a mild reducing agent like TCEP.

• Immediately combine the SMCC-activated antibody with the sulfhydryl-containing enzyme in a conjugation buffer with a pH of 6.5-7.5.[14]

• Incubate for 1-2 hours at room temperature.[14]

• (Optional) Quench the reaction by adding a sulfhydryl-containing compound like cysteine or 2-mercaptoethanol.

• Purify the antibody-enzyme conjugate using size-exclusion chromatography or dialysis to remove unreacted enzyme and other small molecules.[14]

Conclusion: A Strategic Choice

The decision to use a cleavable or non-cleavable crosslinker is a critical step in experimental design that significantly impacts the outcome and the type of information that can be obtained. By understanding the fundamental properties and applications of each type, researchers can strategically select the optimal tool to achieve their scientific goals, whether it's uncovering the intricacies of protein interactions or developing the next generation of targeted therapeutics.

References

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• Götze, M., et al. (2019). A cross-linking/mass spectrometry workflow based on MS-cleavable cross-linkers and the MeroX software for studying protein structures and protein–protein interactions. Nature Protocols, 14(3), 735-764. Retrieved from [Link]

• CovaChem. Product Information Bulletin BS3 Crosslinker. Retrieved from [Link]

• MtoZ Biolabs. Steps for BS3 Crosslinking. Retrieved from [Link]

• Koshland, M. S., et al. (2021). BS3 crosslinking. Bio-protocol, 11(16), e4134. Retrieved from [Link]

• Iacobucci, C., et al. (2020). Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo. Journal of Proteome Research, 19(12), 4648-4667. Retrieved from [Link]

• Royal Society of Chemistry. (2021, December 22). Chapter 4: Non-cleavable Linkers: Permanently Linked, for Better or for Worse. In Antibody-Drug Conjugates. Retrieved from [Link]

• Shaw, J. B., et al. (2021). Identification of MS-Cleavable and Noncleavable Chemically Cross-Linked Peptides with MetaMorpheus. Journal of Proteome Research, 20(4), 2029-2037. Retrieved from [Link]

• Götze, M., et al. (2023). Cleavable Cross-Linkers Redefined by a Novel MS3-Trigger Algorithm. Journal of the American Society for Mass Spectrometry, 34(11), 2534-2542. Retrieved from [Link]

• MtoZ Biolabs. What Is the Protocol for Crosslinking-Based Protein Interaction Analysis?. Retrieved from [Link]

• Boudreau, A. C., & Wolf, M. E. (2005). A protein crosslinking assay for measuring cell surface expression of glutamate receptor subunits in the rodent brain after in vivo treatments. Current Protocols in Neuroscience, Chapter 5, Unit 5.22. Retrieved from [Link]

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• Bio-Synthesis. (2025, March 25). SMCC and Sulfo-SMCC for Cross-Linking and Conjugation. Retrieved from [Link]

• Steigenberger, B., et al. (2025, February 26). A journey towards developing a new cleavable crosslinker reagent for in-cell crosslinking. bioRxiv. Retrieved from [Link]

• Fornelli, L., et al. (2026, January 5). Evaluation of Cleavable Crosslinking for Characterization of Proteoform Structural Differences by Top-Down Mass Spectrometry. bioRxiv. Retrieved from [Link]

• G-Biosciences. (2016, May 3). The 3 Types of Crosslinking Reagents and When to Use Them. Retrieved from [Link]

• Interchim. SMCC, sSMCC, lc-SMCC Heterobifunctionnal crosslinkers. Retrieved from [Link]

• Neurospora. How to cross-link proteins. Retrieved from [Link]

• Insung Chromatech. Homobifunctional Crosslinkers. Retrieved from [Link]

• Max Perutz Labs. Sample preparation guidelines for MS-based cross-linking (XL-MS). Retrieved from [Link]

• University of Bath. (2020, January 20). Cleavable linkers in antibody drug conjugates. Retrieved from [Link]

• Interchim. DSS and BS Crosslinkers. Retrieved from [Link]

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NHS-SS-Ph as an alternative to formaldehyde crosslinking

NHS-SS-Ph vs. Formaldehyde: A Comparison Guide for Reversible Crosslinking and Macromolecular Delivery

The Bottleneck in Reversible Crosslinking

For decades, formaldehyde has been the default zero-length crosslinker for capturing protein-protein interactions, fixing cells, and stabilizing macromolecular complexes. However, its non-specific Mannich-type reaction mechanism creates heterogeneous networks that are notoriously difficult to reverse. Reversing formaldehyde crosslinks requires harsh heating (often 65°C to 95°C), which denatures proteins and frequently leaves permanent methylol adducts that confound downstream structural mass spectrometry.

To overcome these limitations, NHS-SS-Ph has emerged as an advanced, redox-responsive alternative. Featuring an amine-reactive N-hydroxysuccinimide (NHS) ester, a cleavable disulfide bond (SS), and a self-immolative phenyl-based spacer (Ph)[1], NHS-SS-Ph offers highly specific, traceless, and biologically compatible reversible crosslinking. It has recently proven transformative in developing phase-separating peptide coacervates for the direct cytosolic delivery of macromolecular therapeutics[2].

Mechanistic Divergence: Mannich Bridges vs. Self-Immolative Disulfides

The fundamental difference between these two reagents lies in their reaction causality and reversibility mechanisms.

• Formaldehyde: Reacts non-specifically with primary amines, thiols, and aromatic rings to form methylene bridges. Upon heat-induced reversal, the cleavage is incomplete, leaving chemical "scars" (adducts) on the native protein.

• NHS-SS-Ph: The cross-linking reaction is initiated by a nucleophilic attack from a free electron pair on a deprotonated primary amino group toward the NHS ester[3]. Upon exposure to a reducing environment (such as intracellular glutathione, GSH), the disulfide bond is cleaved. This reduction triggers a spontaneous intramolecular rearrangement of the phenyl spacer (self-immolation), which completely ejects the linker and restores the target protein to its exact native, unmodified state[1][2].

Fig 1: Mechanistic comparison of Formaldehyde vs. NHS-SS-Ph crosslinking and reversal.

Quantitative Performance Comparison

When evaluating crosslinkers for structural biology or drug delivery, researchers must weigh specificity against reversibility. The table below summarizes the core performance metrics of both reagents.

Performance Metric	Formaldehyde	NHS-SS-Ph
Target Specificity	Low (Amines, thiols, aromatics)	High (Primary amines at pH 7.0–8.5)
Linkage Architecture	Methylene bridge (Zero-length)	Disulfide-phenyl spacer
Reversal Trigger	High heat (65°C - 95°C)	Mild reduction (10 mM GSH, DTT, TCEP)
Post-Cleavage State	Adducts often remain (Methylol)	Traceless (Native amine fully restored)
Biocompatibility	Highly toxic / Carcinogenic	Biocompatible / Enables cytosolic delivery
Mass Spec Suitability	Poor (Heterogeneous networks)	Excellent (Predictable mass shifts, traceless)

Application Spotlight: Intracellular Delivery via Coacervates

While formaldehyde is strictly an analytical tool, NHS-SS-Ph bridges the gap between analysis and therapeutics. Recent breakthroughs utilize NHS-SS-Ph to modify phase-separating peptides (e.g., HBpep-K)[1]. By conjugating the self-immolative moiety to the peptide, researchers induce liquid-liquid phase separation (LLPS) at physiological pH, forming stable coacervate microdroplets[2].

These microdroplets can encapsulate massive therapeutic cargos (up to 430 kDa enzymes or mRNAs). Unlike formaldehyde-fixed carriers that get trapped in endosomes, NHS-SS-Ph modified coacervates bypass classical endocytic pathways to enter the cytosol directly. Once inside, the high intracellular glutathione (GSH) concentration reduces the disulfide bond, triggering self-immolation and the rapid, bio-active release of the macromolecular payload[2].

Fig 2: Workflow of NHS-SS-Ph mediated reversible crosslinking and intracellular delivery.

Self-Validating Experimental Protocol: Traceless Reversible Modification

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for using NHS-SS-Ph. Every step is designed with explicit causality to prevent common pitfalls such as premature hydrolysis or incomplete cleavage.

Phase 1: Conjugation

• Reagent Preparation: Dissolve NHS-SS-Ph in anhydrous DMSO or DMF to a concentration of 10-50 mM.

  • Causality: NHS esters have a half-life of 4-5 hours at pH 7, but hydrolyze in minutes at higher pH or in the presence of moisture[4]. Anhydrous organic solvents prevent premature degradation.

• Buffer Exchange: Ensure the target protein/peptide is in an amine-free buffer (e.g., PBS, pH 7.4–8.0). Avoid Tris or glycine buffers.

  • Causality: Primary amines in the buffer will competitively inhibit the crosslinking reaction. The pH range of 7.4-8.0 ensures the target amines are deprotonated and nucleophilic[3].

• Reaction: Add the NHS-SS-Ph stock to the protein solution at a 10- to 20-fold molar excess. Incubate at room temperature for 1-2 hours.

• Quenching: Add 50 mM Tris (pH 7.5) and incubate for 15 minutes to quench unreacted NHS esters, followed by desalting (e.g., Zeba spin columns) to remove byproducts.

Phase 2: Validation of Conjugation

• Mass Spectrometry (MALDI-TOF): Analyze the conjugate.

  • Validation Check: You should observe a predictable mass shift corresponding to the addition of the SS-Ph spacer minus the NHS leaving group.

Phase 3: Redox-Triggered Traceless Cleavage

• Reduction: Incubate the conjugated protein/coacervate with 10 mM Dithiothreitol (DTT) or Glutathione (GSH) at 37°C for 1 to 4 hours.

  • Causality: The reducing agent cleaves the disulfide bond. This specific chemical event acts as the catalyst for the subsequent self-immolative rearrangement of the phenyl group, which autonomously ejects from the lysine side chain[1][2].

• Validation of Traceless Release: Re-analyze the sample via MALDI-TOF or SDS-PAGE.

  • Validation Check: The mass spectrum must show a complete return to the exact molecular weight of the original native protein, proving the absence of residual adducts (a result impossible to achieve with formaldehyde).

References[1] Google Patents. "EP4157859A1 - Isolated peptide for a peptide coacervate, and methods of use thereof." Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGZwj2inamUSvNKFzD7o4EIEDdnKV5wqueJp8U1_sfF33FofO47kt-Riuaz-dM7ZIiNi-7xEEp_W3d2bswz1-4ALOmDZWJgJ_Pcs_IDzPHqoIcTfT5nM96cF4MLqXOxNzlTNOsQYx3tcVB8pw==[3] National Institutes of Health (PMC). "pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applications." Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFfPSonU1sNTmBB4NA4aMFqvEuZZOjrKi-zD2W9JhKh4AVr2ByCn9oL14EVrg9vDsKhzAtQ-5QY2LHuwnicA2ip3kFdvHlE9947vwL3n9DMF0Sh_P09jyiqPoj6H5OHPAzxVRAQZ-7DffpSfBw=[4] Thermo Fisher Scientific. "NHS and Sulfo-NHS." Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHE4eembrpHpHT6AOTxHnMz8YB3QMqorLLSu9QQojbsy1zxY2OLhB-0X55kFUj5fA8fbc5Gn6stW5HCxbbpnvQwrgtE4JPR0HvstHQ-aYp-hgA9YfEGzjwd8Pl3GFzPtsuAZVScAWEtlNUbQSiTT3l_VJ5PZO-wVnuFinFJimtrO1sQSB6Mzm9uGhIG4w==[2] National Institutes of Health (PubMed). "Phase-separating peptides for direct cytosolic delivery and redox-activated release of macromolecular therapeutics." (Nature Chemistry, 2022). Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFM1Y4N2jyWerApeY8x_SPkkHmfW2F8VNA3tlTagb66FgZkQ8Ri3d8s3yF675V6dcfpUE_KeWVYWuiKTLURiOGS0VY1YyuvvXjOUSV2JPALI8H35ymGessGtE1uuXR9vSEb1Pmy

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A Researcher's Guide to NHS-SS-Ph: A Redox-Responsive Crosslinker for Advanced Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the ability to create stable yet selectively cleavable linkages is paramount for the development of sophisticated drug delivery systems, protein-protein interaction studies, and advanced diagnostic tools. Among the arsenal of chemical tools available, redox-responsive crosslinkers have garnered significant attention for their capacity to be cleaved in the reducing environment of the intracellular space. This guide provides an in-depth technical overview of N-hydroxysuccinimidyl-S-S-phenyl (NHS-SS-Ph), a heterobifunctional crosslinker designed for the conjugation of amine-containing molecules with the potential for subsequent cleavage via disulfide reduction.

This guide will delve into the synthesis, mechanism of action, and applications of NHS-SS-Ph, offering a comparative analysis with other commercially available reducible and non-reducible crosslinkers. We will explore the critical parameters influencing its performance and provide detailed experimental protocols to empower researchers in their experimental design and execution.

Introduction to NHS-SS-Ph: A Tool for Reductive Cleavage

NHS-SS-Ph is a chemical crosslinker featuring two key reactive moieties: an N-hydroxysuccinimide (NHS) ester and a disulfide bond incorporated within a phenyl group. The NHS ester provides reactivity towards primary amines, commonly found on the surface of proteins (e.g., lysine residues) and other biomolecules, forming a stable amide bond. The disulfide bond serves as the cleavable element, susceptible to reduction by thiol-containing molecules such as glutathione (GSH), which is present at significantly higher concentrations inside cells compared to the extracellular environment. This differential in glutathione concentration is the cornerstone of designing targeted drug delivery systems that release their payload intracellularly.[1][]

The phenyl group in the spacer arm of NHS-SS-Ph can influence the steric hindrance and hydrophobicity of the linker, which in turn can affect the stability and pharmacokinetic properties of the resulting bioconjugate.

Synthesis and Mechanism of Action

While NHS-SS-Ph is not as commonly commercially available as some other crosslinkers, its synthesis can be achieved through established organic chemistry routes. The general principle involves the creation of a molecule containing both a disulfide bond and a carboxylic acid, which is then activated to an NHS ester.

Conceptual Synthesis Pathway:

Caption: A conceptual workflow for the synthesis of NHS-SS-Ph.

Mechanism of Action:

The bioconjugation process using NHS-SS-Ph is a two-stage event: conjugation and cleavage.

• Conjugation: The NHS ester of NHS-SS-Ph reacts with a primary amine on a biomolecule (e.g., a protein) in a nucleophilic acyl substitution reaction. This reaction is typically carried out in a buffer with a pH between 7.2 and 8.5 to ensure the amine is deprotonated and thus nucleophilic.[3] The reaction results in the formation of a stable amide bond, linking the biomolecule to the crosslinker.

• Cleavage: The disulfide bond within the NHS-SS-Ph linker can be cleaved in a reducing environment. Intracellularly, the high concentration of glutathione (GSH) (1-10 mM) facilitates the reduction of the disulfide bond to two thiol groups, leading to the release of the conjugated molecule.[1][] This process is significantly less efficient in the extracellular space where GSH concentrations are much lower (2-20 µM).[1]

Caption: The two-stage mechanism of action of NHS-SS-Ph.

Comparative Analysis of NHS-SS-Ph with Other Crosslinkers

The choice of a crosslinker is a critical decision in the design of a bioconjugate, impacting its stability, release characteristics, and overall performance. Here, we compare NHS-SS-Ph with other commonly used reducible and non-reducible crosslinkers.

Feature	NHS-SS-Ph	SPDP (Succinimidyl 3-(2-pyridyldithio)propionate)	NHS-SS-Biotin	SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate)
Reactive Groups	NHS ester (amine-reactive)	NHS ester (amine-reactive), Pyridyldithiol (thiol-reactive)	NHS ester (amine-reactive)	NHS ester (amine-reactive), Maleimide (thiol-reactive)
Cleavability	Reducible (Disulfide)	Reducible (Disulfide)	Reducible (Disulfide)	Non-cleavable
Resulting Bond	Amide, Disulfide	Amide, Disulfide	Amide, Disulfide	Amide, Thioether
Spacer Arm	Phenyl-containing	Propionate	PEG-containing	Cyclohexane-containing
Key Advantage	Intracellular release in reducing environments.	Allows for monitoring of the thiol reaction by measuring the release of pyridine-2-thione at 343 nm.	Introduces a biotin moiety for avidin/streptavidin-based applications.	Forms a highly stable, non-cleavable bond.
Potential Limitation	Less common, synthesis may be required. Potential for lower plasma stability compared to hindered disulfides.	Can be susceptible to premature cleavage in plasma.	Limited to applications where biotin is desired.	Irreversible linkage, payload is released with an amino acid residue after lysosomal degradation.

Key Considerations for Selection:

• Stability vs. Release: A crucial trade-off exists between the stability of the disulfide bond in circulation and its cleavage efficiency inside the cell.[4][5] Steric hindrance around the disulfide bond can increase plasma stability but may slow down the rate of intracellular release.[4] The phenyl group in NHS-SS-Ph may offer a degree of steric hindrance compared to a simple aliphatic chain.

• Hydrophobicity: The hydrophobicity of the linker can influence the aggregation and clearance of the bioconjugate.[6] The phenyl group in NHS-SS-Ph will contribute to the overall hydrophobicity of the conjugate.

• Application: For applications requiring reversible conjugation, such as affinity purification, a cleavable linker like NHS-SS-Ph is ideal. For creating highly stable conjugates for in vivo imaging where the label should remain attached, a non-cleavable linker like SMCC might be more appropriate.

Experimental Protocols

The following protocols provide a general framework for the use of NHS-ester based disulfide-containing crosslinkers like NHS-SS-Ph. Optimization will be required for specific applications.

General Protocol for Protein-Small Molecule Conjugation

This protocol describes the conjugation of a small molecule containing a primary amine to a protein.

Materials:

• Protein solution (in amine-free buffer, e.g., PBS, pH 7.2-7.5)

• NHS-SS-Ph (or other NHS-ester disulfide crosslinker)

• Anhydrous DMSO or DMF

• Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette

Procedure:

• Protein Preparation: Prepare the protein solution at a concentration of 1-10 mg/mL in an amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.2-7.5).[7]

• Crosslinker Preparation: Immediately before use, dissolve the NHS-SS-Ph in anhydrous DMSO or DMF to a concentration of 10-20 mM.

• Conjugation Reaction: Add a 10-20 fold molar excess of the dissolved NHS-SS-Ph to the protein solution. The final concentration of the organic solvent should not exceed 10% (v/v).[8]

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Quench the reaction by adding a quenching reagent (e.g., Tris-HCl to a final concentration of 50 mM) to consume any unreacted NHS esters. Incubate for 15-30 minutes at room temperature.

• Purification: Remove excess crosslinker and byproducts by passing the reaction mixture through a desalting column or by dialysis against an appropriate buffer.

Protocol for Glutathione-Mediated Cleavage Assay

This assay can be used to evaluate the release of a conjugated molecule in a simulated intracellular environment.

Materials:

• Purified bioconjugate

• PBS (pH 7.4)

• Glutathione (GSH) stock solution (e.g., 100 mM in PBS)

• Analytical method for detecting the released molecule (e.g., HPLC, fluorescence spectroscopy)

Procedure:

• Sample Preparation: Prepare solutions of the bioconjugate in PBS at a known concentration.

• Cleavage Reaction: To initiate cleavage, add GSH stock solution to the bioconjugate solutions to achieve final GSH concentrations representative of intracellular levels (e.g., 1 mM, 5 mM, 10 mM). Include a control sample with no GSH.

• Incubation: Incubate the samples at 37°C.

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take aliquots from each reaction.

• Analysis: Analyze the aliquots using a pre-validated analytical method to quantify the amount of released molecule.

• Data Analysis: Plot the percentage of released molecule over time for each GSH concentration to determine the cleavage kinetics.

Conclusion

NHS-SS-Ph represents a valuable tool for researchers seeking to create bioconjugates with redox-responsive release characteristics. Its design allows for stable linkage to amine-containing molecules with the potential for selective cleavage within the reducing environment of the cell. While less common than some other commercially available crosslinkers, its synthesis is feasible, and its unique properties may offer advantages in specific applications.

The selection of an appropriate crosslinker is a critical step in the design of any bioconjugation strategy. By carefully considering the principles of stability, release kinetics, and the specific requirements of the application, researchers can leverage the power of reducible crosslinkers like NHS-SS-Ph to advance their research in drug delivery, diagnostics, and beyond.

References

• Levengood, M. R., & Van Vranken, D. L. (2005). Decoupling stability and release in disulfide bonds with antibody-small molecule conjugates. Bioorganic & Medicinal Chemistry Letters, 15(21), 4757-4760.
• Saito, G., Swanson, J. A., & Lee, K. D. (2003). Drug delivery strategy utilizing conjugation via reversible disulfide linkages: role and site of cellular reducing activities. Advanced drug delivery reviews, 55(2), 199-215.
• Chong, P. C., & Wong, S. S. (1981). A new heterobifunctional cross-linking reagent for the study of biological interactions between proteins. I. Design, synthesis, and characterization. The Journal of biological chemistry, 256(10), 5064–5070.
• Wang, W., & Li, J. (2010). The role of thiols and disulfides in protein chemical and physical stability. Journal of pharmaceutical sciences, 99(1), 1–20.
• Kabanov, A. V., & Vinogradov, S. V. (2023). Degradation Kinetics of Disulfide Cross-Linked Microgels: Real-Time Monitoring by Confocal Microscopy. Gels, 9(10), 785.
• Patterson, J. T., & Colby, D. A. (2016). Decoupling Stability and Release in Disulfide Bonds with Antibody-Small Molecule Conjugates.
• Singh, R., & Lamar, J. (2022).
• Yang, J., & Chen, H. (2021). Synthesis and Characterization of Redox-Responsive Disulfide Cross-Linked Polymer Particles for Energy Storage Applications.
• BenchChem. (2025).
• Lumiprobe. (n.d.). NHS Ester Labeling of Biomolecules Containing Primary Amino Groups.
• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins.
• Young, D. C., & Deiters, A. (2015). Cleavage of the disulfide bond with TCEP or glutathione in vitro. A) Release of fluorescent peptide into solution following cleavage of the disulfide bond in conjugates using TCEP in vitro. PLoS ONE, 10(12), e0145403.
• Sigma-Aldrich. (n.d.). Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides.
• BOC Sciences. (n.d.). Disulfide Linker Synthesis | ADC Services.
• Kumar, R., & Singh, A. K. (2026). Rapid and High-Yielding Disulfide Bioconjugation at Any Desired Site in Proteins. Journal of the American Chemical Society.
• Zhang, D., & Khojasteh, C. (2019). Catalytic Cleavage of Disulfide Bonds in Small Molecules and Linkers of Antibody-Drug Conjugates. Drug Metabolism and Disposition, 47(10), 1156-1163.
• Patsenker, L. D., & Gellerman, G. (2021). Glutathione induced cleavage of disulfide linker in the amino-BODIPY based DD systems allowing ratiometric monitoring of drug release. Dyes and Pigments, 188, 109193.
• Glen Research. (n.d.). Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling.
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• Thermo Fisher Scientific. (n.d.). Cross-Linking Reagents.
• Aplincourt, P. D., & al. (2021).
• BOC Sciences. (n.d.). Heterobifunctional Crosslinkers for Labeling.
• Patterson, J. T., & Colby, D. A. (2016). Antibody-small molecule drug conjugates with disulfide linkers. (a) Heterogeneous Lys conjugates formed through heterobifunctional cross-linkers have a stability and release that are coupled. (b) Decoupling stability and release: site-specific Cys conjugates effect drug release through lysosomal proteolysis and subsequent disulfide reduction.
• WuXi AppTec DMPK. (2026).
• Shen, B. Q., & al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology, 12, 687570.

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The Linker's Gambit: A Comparative Analysis of NHS-SS-Ph and SMCC in Bioconjugation

A Senior Application Scientist's Guide to Selecting the Right Crosslinker for Targeted Therapeutics

In the intricate world of targeted drug development, particularly in the realm of Antibody-Drug Conjugates (ADCs), the linker connecting the antibody to the cytotoxic payload is not merely a tether; it is a critical determinant of the therapeutic's success. Its chemistry dictates the stability, pharmacokinetics, and mechanism of action of the entire construct. The choice between a cleavable and a non-cleavable linker is a fundamental strategic decision that can profoundly impact efficacy and safety.

This guide provides an in-depth comparative analysis of two archetypal heterobifunctional crosslinkers: Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) , the industry standard for non-cleavable linkers, and NHS-SS-Ph , a representative disulfide-based cleavable linker. We will explore their core chemistries, compare their performance based on experimental principles, and provide the technical rationale needed to make an informed choice for your specific research application.

The Tale of Two Linkers: Core Chemistry and Mechanism

At first glance, both SMCC and NHS-SS-Ph share a common feature: an N-hydroxysuccinimide (NHS) ester. This highly reactive group efficiently targets primary amines, such as the side chains of lysine residues on an antibody, forming a stable amide bond under physiological to slightly basic conditions (pH 7.2-8.5).[1] The true divergence in their function lies in the second reactive group and the nature of the spacer arm.

SMCC: The Pillar of Stability

SMCC is the quintessential non-cleavable linker.[] Its second reactive moiety is a maleimide group, which forms a highly stable thioether bond with sulfhydryl groups (thiols) present on a payload molecule.[3] The central cyclohexane ring is a key structural feature that enhances the stability of the maleimide group, preventing its hydrolysis in aqueous solutions and allowing for a two-step conjugation process.[3]

The term "non-cleavable" signifies that the linker itself is not designed to break apart under biological conditions.[4] Consequently, the payload is only released after the ADC is internalized by the target cell and the entire antibody is degraded by proteases within the lysosome.[3][] This mechanism releases the payload with an attached linker and a lysine residue.

Diagram: SMCC Structure and Conjugation Principle

Caption: Glutathione-mediated cleavage of a disulfide linker inside a target cell.

Head-to-Head Comparison: Performance and Application

The choice between SMCC and a disulfide linker like NHS-SS-Ph is not about which is "better," but which is more appropriate for a given therapeutic strategy. The decision hinges on the interplay between the payload's properties, the target antigen's biology, and the nature of the tumor.

Feature	SMCC (Non-Cleavable)	NHS-SS-Ph (Disulfide Cleavable)
Mechanism of Action	Requires internalization and full lysosomal degradation of the antibody to release a payload-linker-amino acid complex. [4][]	Requires internalization and exposure to the high glutathione concentration in the cytoplasm to release the unmodified payload. [6][7]
Plasma Stability	Very High. The thioether bond is exceptionally stable in circulation, minimizing premature payload release and off-target toxicity. [3][8]	Moderate to High. Generally stable, but can be susceptible to premature cleavage through exchange with circulating thiols (e.g., albumin). Stability can be increased by adding steric hindrance near the S-S bond. [7][9]
Payload Release	Releases a modified payload (payload-linker-lysine). The payload must retain activity with this appendage. [9]	Releases the payload in its native, unmodified state. [6]
Bystander Effect	Minimal to None. The released payload-linker complex is often charged and membrane-impermeable, confining its cytotoxic effect to the target antigen-positive cell. [4][9]	Potent. The released, unmodified payload is often membrane-permeable, allowing it to diffuse out of the target cell and kill adjacent, antigen-negative tumor cells. [6][10]
Ideal Applications	Homogeneous, high-expression tumors. Payloads that retain potency when modified. When minimizing off-target toxicity is the absolute priority. [][3]	Heterogeneous tumors with mixed antigen expression. Solid tumors where bystander killing is advantageous. Payloads that must be in their native form to be active. [10][11]

Field-Proven Insights: Causality Behind Experimental Choices

Why Stability Matters: The primary advantage of SMCC is its predictable pharmacokinetics, stemming from its high stability. [3]Studies have shown that SMCC-linked ADCs, like ado-trastuzumab emtansine, have a long half-life, but the ADC component can clear slightly faster than the total antibody, suggesting some minor instability or deconjugation over time. For disulfide linkers, the balance is more delicate. While designed for intracellular cleavage, they can exhibit lability in plasma. [7]Researchers often introduce methyl groups adjacent to the disulfide bond to sterically hinder premature reduction, a crucial optimization step to improve the therapeutic window. [7] The Bystander Effect Dilemma: The bystander killing capability of cleavable linkers is a double-edged sword. [11]In solid tumors with varied antigen expression, it can be a powerful tool to eradicate the entire tumor mass. [12]However, this same property can increase the risk of toxicity to healthy tissues if any non-specific uptake occurs. [4]The non-cleavable nature of SMCC confines the toxicity to the target cell, which is often a safer, albeit potentially less potent, approach for certain targets. [4]

Experimental Protocols: A Self-Validating System

Accurate comparison requires robust and well-controlled experimental workflows. Below are detailed, step-by-step methodologies for conjugation and stability assessment.

Protocol 1: Two-Step Conjugation with SMCC

This protocol first activates the antibody with the SMCC linker, followed by purification and then conjugation to the thiol-containing payload. This two-step process prevents self-conjugation or polymerization of the antibody.

Materials:

• Antibody solution (2-10 mg/mL) in amine-free buffer (e.g., PBS, pH 7.2-7.5).

• SMCC, dissolved immediately before use in an anhydrous organic solvent like DMSO or DMF.

• Thiol-containing payload.

• Desalting columns (e.g., Zeba™ Spin Desalting Columns).

• Quenching buffer (e.g., 1 M Tris, pH 8.0).

Workflow:

Diagram: SMCC Conjugation Workflow

Caption: Step-by-step workflow for creating an ADC with the SMCC linker.

Methodology:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer like PBS at a concentration of 2-10 mg/mL. Buffers containing Tris or glycine will compete with the reaction.

• SMCC Activation: Calculate the required amount of SMCC. A 10- to 20-fold molar excess of SMCC over the antibody is a common starting point. Dissolve the SMCC in DMSO to a concentration of ~10 mM immediately before use. Add the calculated volume of SMCC solution to the antibody solution while gently vortexing.

• Incubation: Allow the reaction to proceed for 30-60 minutes at room temperature.

• Purification: Remove excess, unreacted SMCC using a desalting column equilibrated with the reaction buffer (e.g., PBS, pH 7.2). This step is critical to prevent SMCC from reacting with the payload.

• Payload Conjugation: Immediately add the thiol-containing payload to the purified, maleimide-activated antibody. The molar ratio of payload to antibody will determine the final drug-to-antibody ratio (DAR).

• Incubation: Incubate for 1-2 hours at room temperature or overnight at 4°C.

• Quenching (Optional): To stop the reaction, a quenching reagent like cysteine can be added to react with any remaining maleimide groups.

• Final Purification: Purify the final ADC conjugate from unreacted payload and other byproducts using size-exclusion chromatography (SEC), dialysis, or tangential flow filtration (TFF).

Protocol 2: Conjugation with an NHS-SS-Linker

This protocol is conceptually similar to the SMCC workflow, assuming a heterobifunctional NHS-SS-X linker where X is a group reactive with the payload.

Materials:

• Same as Protocol 1, but with the NHS-SS-Linker instead of SMCC.

• Payload with a functional group reactive to the linker's second end.

• Reducing agent (e.g., DTT or TCEP) for cleavability test.

Methodology:

• Antibody Activation: React the antibody with a molar excess of the NHS-SS-Linker in an amine-free buffer (pH 7.2-8.5) for 30-60 minutes at room temperature.

• Purification: Remove excess linker using a desalting column.

• Payload Conjugation: Add the payload to the activated antibody and incubate for 1-2 hours at room temperature.

• Final Purification: Purify the ADC conjugate as described in Protocol 1.

• Validation of Cleavability: To confirm the functionality of the disulfide bond, an aliquot of the purified ADC can be incubated with a reducing agent like 50 mM DTT for 2 hours. The release of the payload can be analyzed by techniques like RP-HPLC or mass spectrometry.

Protocol 3: In Vitro Plasma Stability Assay

This experiment is crucial for comparing the stability of the two linkers in a biologically relevant matrix.

Methodology:

• Incubation: Dilute the purified ADCs (e.g., ADC-SMCC-Payload and ADC-SS-Payload) to a final concentration of ~100 µg/mL in fresh human or mouse plasma. Incubate aliquots at 37°C.

• Time Points: Remove aliquots at various time points (e.g., 0, 24, 48, 72, 168 hours). Immediately freeze samples at -80°C to stop any further degradation.

• Analysis: Analyze the samples to determine the average Drug-to-Antibody Ratio (DAR) at each time point. This can be done using several methods:

  • Hydrophobic Interaction Chromatography (HIC): Separates antibody species based on the number of conjugated payloads. A decrease in the average DAR over time indicates payload loss.

  • LC-MS: Provides a precise measurement of the different drug-loaded species and can identify metabolites or linker fragments.

• Data Interpretation: Plot the average DAR versus time. A stable linker like SMCC should show a minimal decrease in DAR over the time course. [13]A cleavable linker may show a more pronounced decrease, and the rate of this decrease is a measure of its plasma stability. [7]

Conclusion: A Strategic Choice

The decision between a stable, non-cleavable linker like SMCC and a conditionally labile, cleavable linker like NHS-SS-Ph is a pivotal moment in the design of a bioconjugate. There is no universal solution.

• SMCC offers a path of high stability, predictable pharmacokinetics, and contained toxicity, making it an excellent choice for highly expressed, homogeneous targets where systemic safety is paramount. [3]* NHS-SS-Ph and other disulfide linkers provide the advantage of a potent bystander effect and the release of an unmodified payload, a powerful strategy for overcoming tumor heterogeneity. [11]This comes with the engineering challenge of ensuring sufficient plasma stability to maintain a viable therapeutic window.

A thorough understanding of the target biology, payload mechanism, and the distinct chemical personalities of these linkers is essential. The protocols and comparative data presented here serve as a foundational guide for researchers to validate their choices and rationally engineer the next generation of targeted therapeutics.

References

• [Reference to a general bioconjug
• [Reference to an ADC review focusing on linkers]

• Bocci, G., et al. (2021). Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate. Pharmaceuticals. [Link]

• Creative Biolabs. (n.d.). Disulfide Linkers. Creative Biolabs. [Link]

• [Reference for pH-sensitive linkers, if needed for context]

• NJ Bio, Inc. (n.d.). Linkers for ADCs. NJ Bio, Inc.. [Link]

• [Reference for specific disulfide linker examples]

• Lerchen, H. G., et al. (2016). Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody-Maytansinoid Conjugates. Bioconjugate Chemistry. [Link]

• Lu, J., et al. (2016). Linkers Having a Crucial Role in Antibody–Drug Conjugates. International Journal of Molecular Sciences. [Link]

• Su, Z., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Acta Pharmaceutica Sinica B. [Link]

• [Reference for ADC heterogeneity]

• Lerchen, H. G., et al. (2016). Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody–Maytansinoid Conjugates. ACS Publications. [Link]

• [Reference for NHS-SS-Ph product page]
• [Reference for linker stability issues]
• [Reference for pH-sensitive m

• Spring, D. (2019). Cleavable linkers in antibody–drug conjugates. University of Cambridge. [Link]

• [Reference for Sulfo-NHS-SS-Biotin]
• [Reference for hydrogel crosslinking]

• Wikipedia. (n.d.). N-Hydroxysuccinimide. Wikipedia. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cleavable versus non-cleavable ADC linker chemistry - ProteoGenix [proteogenix.science]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. njbio.com [njbio.com]
• 10. Disulfide Linkers - Creative Biolabs [creativebiolabs.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

Redefining Cleavable Linkers in Proteomics: A Comparative Guide to NHS-SS-Ph

By: Senior Application Scientist Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

In the rapidly evolving landscape of structural proteomics, targeted protein degradation, and Antibody-Drug Conjugates (ADCs), the selection of a bioconjugation linker dictates the success of downstream mass spectrometry (MS) analyses. While traditional crosslinkers like DSP (Lomant’s Reagent) or DSSO have dominated protein-protein interaction mapping, the emergence of NHS-SS-Ph (CAS 2750799-12-1) has introduced a paradigm shift.

Originally synthesized as a cleavable ADC linker [1], NHS-SS-Ph possesses a unique chemical triad—an amine-reactive N-hydroxysuccinimide (NHS) ester, a redox-sensitive disulfide (SS) bond, and a hydrophobic phenyl (Ph) tag. This guide objectively evaluates NHS-SS-Ph against standard proteomic linkers, detailing the chemical causality behind its performance and providing self-validating protocols for its application in advanced proteomic workflows.

Mechanistic Profiling: The Self-Immolative Advantage

The most critical bottleneck in cleavable crosslinking mass spectrometry (CXMS) is the residual mass left on the target peptide post-cleavage. Traditional thiol-cleavable linkers like DSP leave a bulky, permanent thio-appendage on lysine residues, complicating MS/MS database searches and reducing sequence coverage.

NHS-SS-Ph solves this through a traceless, self-immolative cleavage mechanism .

• Conjugation: The NHS ester reacts with primary amines (lysine side chains or N-termini) to form a stable carbamate linkage.

• Activation: Upon exposure to the highly reducing environment of the cytosol (1–10 mM Glutathione, GSH), the disulfide bond is reduced to a free thiol.

• Traceless Release: The resulting free thiol undergoes a rapid intramolecular cyclization (attacking the carbamate carbonyl). This forms a thiirane leaving group and releases CO₂, completely restoring the native primary amine .

This causality is profound for proteomics: MS/MS spectra of the released cargo perfectly match native database sequences, eliminating the need for complex variable modification algorithms.

Comparative Analysis: NHS-SS-Ph vs. Alternative Proteomic Linkers

To objectively benchmark NHS-SS-Ph, we must compare its performance metrics against industry-standard linkers used in structural proteomics and bioconjugation.

Feature	NHS-SS-Ph	DSP (Lomant's Reagent)	DSSO
Linker Classification	Heterobifunctional (Amine-reactive / Ph tag)	Homobifunctional (Amine-amine)	Homobifunctional (Amine-amine)
Cleavage Trigger	Intracellular Redox (GSH) / DTT	Intracellular Redox (GSH) / DTT	Gas-phase MS/MS (CID/HCD)
Post-Cleavage State	Self-Immolative (Native amine restored)	Residual thio-propionate mass	Residual alkene/thiol mass
Hydrophobicity (LogP)	High (Phenyl ring drives phase separation)	Moderate	Low
Primary Proteomic Utility	ADC mapping, Coacervate tracking	Protein-protein interaction mapping	Advanced structural XL-MS
Solubility	Requires organic co-solvent (DMF/DMSO)	Requires organic co-solvent (DMSO)	Water-soluble

Case Study I: Redox-Activated Coacervates and Cytosolic Delivery

In a landmark 2022 study published in Nature Chemistry[2], researchers utilized NHS-SS-Ph to engineer phase-separating peptides for the intracellular delivery of macromolecular proteomic cargo.

The Causality: The researchers conjugated NHS-SS-Ph to a single lysine residue on a histidine-rich peptide (HBpep). The addition of the phenyl ring provided the exact hydrophobic driving force (via π−π stacking) required to induce Liquid-Liquid Phase Separation (LLPS) at physiological pH. These coacervate microdroplets recruited target proteins, bypassed endocytosis, and dissolved in the cytosol upon GSH-mediated cleavage of the SS bond.

Workflow of NHS-SS-Ph mediated phase separation and traceless cytosolic release.

Protocol 1: Synthesis and Proteomic Validation of HBpep-SP Coacervates

This protocol is designed as a self-validating system to ensure conjugation efficiency prior to downstream cellular assays.

• Conjugation: Dissolve 1 mg of HBpep in 500 µL of anhydrous DMF. Add 5 molar equivalents of N,N-diisopropylethylamine (DIEA). Causality: DIEA ensures the lysine primary amine is fully deprotonated and nucleophilic.

• Reagent Addition: Add 1.5 molar equivalents of NHS-SS-Ph dissolved in DMF. Incubate at room temperature for 4 hours under continuous agitation.

• Purification: Precipitate the peptide using cold diethyl ether and centrifuge at 10,000 x g. Resuspend in LC-MS grade water.

• Self-Validation (QC Check): Analyze a 1 µL aliquot via MALDI-TOF MS. You must observe a mass shift corresponding exactly to the addition of the SS-Ph moiety minus the NHS leaving group. Do not proceed to LLPS if unreacted native peptide remains dominant.

• Phase Separation Assay: Adjust the pH of the purified conjugate to 6.5 using phosphate buffer. The solution will immediately turn turbid, indicating the formation of coacervate microdroplets.

Case Study II: ADC Linker Mapping via Non-Reducing LC-MS/MS

NHS-SS-Ph is heavily utilized in the synthesis of ADCs to ensure payloads are only released within the reducing environment of the tumor cytosol. However, mapping the exact conjugation sites of NHS-SS-Ph on a monoclonal antibody (mAb) requires a specialized proteomic approach. Standard bottom-up proteomics utilizes Dithiothreitol (DTT) to reduce antibody disulfide bonds—a step that would catastrophically cleave the NHS-SS-Ph linker and destroy the conjugation map.

The Causality: To map the intact linker, we must employ a non-reducing denaturation strategy, utilizing Urea to unfold the protein and N-ethylmaleimide (NEM) to block endogenous free cysteines, preventing disulfide scrambling.

Non-reducing bottom-up proteomic workflow for mapping intact NHS-SS-Ph ADC linkers.

Protocol 2: Bottom-Up Mapping of Intact NHS-SS-Ph Conjugation Sites

• Denaturation: Dilute 50 µg of the ADC in 50 mM Tris-HCl (pH 8.0) containing 8M Urea. Causality: Urea chemically unfolds the mAb, exposing the backbone to proteases without breaking the critical SS-Ph disulfide bond.

• Alkylation: Add N-ethylmaleimide (NEM) to a final concentration of 50 mM. Incubate for 30 minutes in the dark. Causality: NEM rapidly alkylates any transiently exposed endogenous free cysteines, preventing them from attacking and scrambling the NHS-SS-Ph linker.

• Digestion: Dilute the sample with 50 mM Tris-HCl to reduce the Urea concentration to <2M. Add MS-grade Trypsin at a 1:50 (enzyme:protein) ratio. Digest overnight at 37°C.

• LC-MS/MS Acquisition: Desalt peptides using C18 ZipTips. Analyze via high-resolution Orbitrap MS using Higher-energy Collisional Dissociation (HCD).

• Self-Validation (Data Analysis): Configure the MS search engine (e.g., MaxQuant or Proteome Discoverer) to search for the specific mass addition of the intact intact SS-Ph-Payload moiety on Lysine residues. If the linker mass is absent but the payload mass is detected as a free molecule in the MS1 spectra, artificial cleavage occurred during sample prep, invalidating the run.

References

• Sun, Y., Lau, S. Y., Lim, Z. W., Chang, S. C., Ghadessy, F., Partridge, A., & Miserez, A. "Phase-separating peptides for direct cytosolic delivery and redox-activated release of macromolecular therapeutics." Nature Chemistry, 14(3), 274-283 (2022). URL:[Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]

Safety & Regulatory Compliance

Personal protective equipment for handling NHS-SS-Ph

Advanced Safety and Operational Guide for Handling NHS-SS-Ph Crosslinkers

1. Executive Summary & Chemical Profile As a cleavable linker utilized predominantly in antibody-drug conjugate (ADC) synthesis and redox-responsive peptide coacervates, NHS-SS-Ph[1] requires stringent handling protocols. The molecule features an N-hydroxysuccinimide (NHS) ester for amine-reactive bioconjugation and a central disulfide (-SS-) bond designed for intracellular cleavage by glutathione (GSH). While highly effective for targeted drug delivery, its structural instability and the acute cytotoxicity of its degradation products demand rigorous logistical and safety planning.

2. Mechanistic Toxicology & Hazard Assessment Understanding the chemical behavior of NHS-SS-Ph is critical for implementing effective safety measures. The compound presents three primary hazard profiles:

• Direct Contact Hazards: NHS-SS-Ph is classified under hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation) [2].

• Hydrolytic Instability: The NHS ester is highly sensitive to moisture. Exposure to ambient humidity leads to rapid hydrolysis, generating ring-opened succinimide byproducts that compromise coupling efficiency and carrier stability [3].

• Cytotoxic Degradation Products: Upon reduction of the disulfide bond, NHS-SS-Ph yields Ph-SH (a phenyl-thiol derivative). This byproduct is a highly reactive thiol with strong oxidative potential and acute cytotoxicity, posing significant safety concerns during both in vitro handling and in vivo application [3].

Figure 1: Intracellular GSH-mediated cleavage of NHS-SS-Ph and generation of reactive Ph-SH.

3. Required Personal Protective Equipment (PPE) & Engineering Controls To mitigate the risks associated with the H315/H319 hazards and the highly reactive Ph-SH byproduct, the following self-validating safety system must be employed:

• Hand Protection (Double Gloving): Wear a minimum of two pairs of nitrile gloves (outer layer ≥ 0.11 mm thickness). Causality: NHS-SS-Ph is prepared in aggressive organic solvents like anhydrous DMF or DMSO. These solvents act as rapid transdermal carriers. If the outer glove degrades, the inner glove provides a critical temporal buffer allowing the user to safely doff the compromised PPE before dermal exposure occurs.

• Eye & Face Protection: Chemical splash goggles paired with a full face shield. Causality: The H319 hazard classification indicates severe ocular toxicity [2]. Aerosolization of the lyophilized powder during weighing or accidental solvent splashes during the conjugation phase can cause irreversible eye damage.

• Engineering Controls: All handling, weighing, and conjugation must occur within a Class II Type A2 Biological Safety Cabinet or a certified chemical fume hood. Causality: Prevents inhalation of the solid powder and safely exhausts volatile organic solvent vapors.

4. Quantitative Data & Chemical Specifications The following table summarizes the critical physicochemical properties required for operational planning:

Property	Value	Operational Implication
CAS Number	2750799-12-1	Primary identifier for safety data and inventory tracking [2].
Molecular Weight	399.44 g/mol	Essential for precise molar excess calculations during bioconjugation [1].
Molecular Formula	C16H17NO7S2	Contains the reducible disulfide and amine-reactive ester [1].
Purity	>90% (Subject to degradation)	Mandates strict anhydrous storage (-20°C) to prevent hydrolysis [1].
Hazard Codes	H302, H315, H319	Dictates the necessity for strict dermal and ocular PPE [2].

5. Operational Protocol: Safe Handling & Conjugation Workflow This step-by-step methodology ensures both operator safety and maximum coupling efficiency.

Step 1: Reagent Thawing & Equilibration

• Action: Remove the NHS-SS-Ph vial from -20°C storage and place it in a desiccator at room temperature for at least 30 minutes before opening.

• Causality: Opening a cold vial causes atmospheric moisture to condense on the powder. Water rapidly hydrolyzes the NHS ester into an unreactive carboxylic acid, irreversibly destroying the crosslinker's functionality.

Step 2: Dissolution in Anhydrous Solvent

• Action: Dissolve the required mass of NHS-SS-Ph in high-quality, anhydrous DMF or DMSO to create a 10–50 mM stock solution.

• Causality: Standard grade solvents contain trace water. Using anhydrous solvents (water content < 0.01%) preserves the integrity of the NHS leaving group.

Step 3: Bioconjugation Reaction

• Action: Add a 5- to 20-fold molar excess of the NHS-SS-Ph stock to the target protein dissolved in an amine-free buffer (e.g., PBS) adjusted to pH 7.2–8.0. Incubate for 1–2 hours at room temperature.

• Causality: The reaction pH is a critical thermodynamic balance. Below pH 7.2, the target primary amines (e.g., lysine ϵ -amino groups) are protonated and lack the nucleophilicity required to attack the ester. Above pH 8.0, the rate of spontaneous NHS ester hydrolysis exponentially outpaces the desired amidation reaction.

Step 4: Purification & Byproduct Removal

• Action: Immediately purify the conjugate using size-exclusion chromatography (SEC) or extensive dialysis.

• Causality: Purification is mandatory to remove unreacted linker, N-hydroxysuccinimide leaving groups, and any prematurely formed Ph-SH degradation products, which are highly reactive and cytotoxic [3].

Figure 2: Standard operational workflow for NHS-SS-Ph conjugation and disposal.

6. Spill Response & Disposal Plan

• Solid Waste: All contaminated consumables (pipette tips, empty vials, gloves) must be collected in sealed, clearly labeled hazardous waste containers destined for high-temperature incineration.

• Liquid Waste: Collect organic solvent waste (DMF/DMSO) in compatible, non-halogenated solvent carboys. Do not mix with strong acids or oxidizers.

• Spill Mitigation: In the event of a spill, cover the area with an inert absorbent material. Do not use water if the spill involves anhydrous solvents or unreacted powder. Clean the contaminated surface with a 10% sodium hypochlorite (bleach) solution. Causality: Bleach chemically oxidizes any highly reactive thiols (Ph-SH) into inert disulfides or sulfonates, effectively neutralizing the acute cytotoxicity and mitigating noxious odors.

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• 2. 2750799-12-1 | 2-((2-((((2,5-Dioxopyrrolidin-1-yl)oxy)carbonyl)oxy)ethyl)disulfaneyl)ethyl benzoate - AiFChem [aifchem.com]
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